5-(Aminomethyl)furan-2-sulfonylchloride
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Description
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Properties
Molecular Formula |
C5H6ClNO3S |
|---|---|
Molecular Weight |
195.62 g/mol |
IUPAC Name |
5-(aminomethyl)furan-2-sulfonyl chloride |
InChI |
InChI=1S/C5H6ClNO3S/c6-11(8,9)5-2-1-4(3-7)10-5/h1-2H,3,7H2 |
InChI Key |
NZJOHTFCWIPSES-UHFFFAOYSA-N |
Canonical SMILES |
C1=C(OC(=C1)S(=O)(=O)Cl)CN |
Origin of Product |
United States |
Synthesis and Properties of 5-(Aminomethyl)furan-2-sulfonyl chloride: A Comprehensive Technical Guide
Executive Summary
In modern drug development, the integration of bifunctional heterocyclic building blocks is critical for discovering novel pharmacophores. 5-(Aminomethyl)furan-2-sulfonyl chloride represents a highly valuable, yet synthetically challenging, intermediate. Bridging an electron-rich furan core with both a nucleophilic primary amine and a highly electrophilic sulfonyl chloride, this molecule is a prime precursor for synthesizing diverse sulfonamide libraries. Furan-containing sulfonamides have demonstrated robust utility as competitive inhibitors of dihydropteroate synthase (DHPS)[1], potent carbonic anhydrase inhibitors[1], and selective inhibitors of human Lactate Dehydrogenase A (LDHA)[2].
As a Senior Application Scientist, the purpose of this whitepaper is to critically evaluate the physicochemical behavior of this compound, analyze the mechanistic rationale behind its synthesis, and provide a validated, step-by-step synthetic workflow that bypasses inherent chemoselectivity issues.
Molecular Identity & Physicochemical Properties
To deploy this compound effectively, researchers must fundamentally understand its molecular constraints. Below is a consolidation of its core quantitative and structural data:
| Property | Value | Experimental Remarks |
| Compound Name | 5-(Aminomethyl)furan-2-sulfonyl chloride | Frequently handled as a hydrochloride salt or N-Boc protected intermediate. |
| CAS Number | 2060007-29-4 | Registered identifier for the free base scaffold [3][3]. |
| Molecular Formula | C₅H₆ClNO₃S | Unprotected free base formula. |
| Molecular Weight | 195.62 g/mol | Monoisotopic mass for the primary bifunctional unit [3][3]. |
| SMILES String | O=S(=O)(Cl)C=1OC(=CC1)CN | Defines exact connectivity and isomeric limits [3][3]. |
| Functional Topology | Electrophile / Nucleophile | Unstable as a free base; prone to spontaneous polymerization. |
Mechanistic Chemical Biology: The Bifunctional Challenge
A critical technical failure in novice laboratory settings is the attempted isolation of 5-(aminomethyl)furan-2-sulfonyl chloride as an unprotected free base. The unprotonated primary amine (nucleophile) and the highly reactive sulfonyl chloride (electrophile) will rapidly undergo intermolecular self-condensation.
Causality in Handling: To suppress this degradation, the compound must either be isolated as a hydrochloride salt (where protonation entirely neutralizes the amine's nucleophilicity) or synthesized with a robust protecting group such as a tert-butyloxycarbonyl (N-Boc) moiety. The N-Boc protected monomer can be safely stored, reacted with a target amine or alcohol to form the desired functionalized sulfonamide [2][2], and subsequently deprotected.
Fig 1. Logical pathways defining the necessity of amine protection to prevent target polymerization.
Advanced Synthetic Strategy & Logic
Historically, the synthesis of furan-2-sulfonyl chlorides relied on harsh direct sulfonation using chlorosulfonic acid (ClSO₃H) [4][4]. However, the extreme acidity of this medium causes unprotected furfurylamines to undergo furan ring-opening and decomposition [5][5].
The Modern Protocol (Directed Lithiation & Oxidative Chlorination): To ensure structural integrity, the field has transitioned to a three-stage approach grounded in organolithium chemistry:
-
Protection: Furfurylamine is masked using Boc₂O.
-
Directed Lithiation: The inherent electronegativity of the furan oxygen directs n-Butyllithium (n-BuLi) to deprotonate strictly at the C5 position at –78 °C [5][5].
-
Electrophilic Trapping & Oxidation: The lithiated species is trapped with SO₂ gas to form a stable lithium sulfinate. Finally, N-chlorosuccinimide (NCS) is used to perform an oxidative chlorination. Causality: NCS is explicitly chosen over SO₂Cl₂ or Cl₂ gas because its mild, stoichiometric delivery of electrophilic chlorine avoids collateral chlorination of the furan ring and leaves the acid-sensitive Boc group intact [6][6].
Fig 2. Self-validating synthetic workflow utilizing C5-directed lithiation and mild oxidative chlorination.
Experimental Protocol: Step-by-Step Methodology
This protocol is designed as a self-validating system; successful progression requires strict temperature controls and anhydrous techniques.
Step 1: Synthesis of tert-Butyl (furan-2-ylmethyl)carbamate
-
Setup: Dissolve furfurylamine (1.0 equiv) in anhydrous dichloromethane (DCM, 0.2 M). Add triethylamine (1.2 equiv).
-
Reaction: Cool to 0 °C. Add di-tert-butyl dicarbonate (Boc₂O, 1.05 equiv) dropwise.
-
Workup: Stir at room temperature for 3 hours. Wash the organic layer with 10% aqueous citric acid to remove unreacted amine, followed by brine. Dry over Na₂SO₄ and concentrate in vacuo.
Step 2: C5-Lithiation and Sulfinylation
-
Metallation: Dissolve the N-Boc-furfurylamine (1.0 equiv) in anhydrous THF (0.2 M) under an argon atmosphere. Cool strictly to –78 °C using a dry ice/acetone bath.
-
Deprotonation: Slowly add n-BuLi (1.1 equiv, 2.5 M in hexanes) dropwise over 15 minutes. Stir at –78 °C for 45 minutes to ensure complete C5-lithiation without inducing furan ring-opening [5][5].
-
Trapping: Bubble anhydrous SO₂ gas directly into the solution for 20 minutes at –78 °C. The solution will turn opaque as the lithium sulfinate salt precipitates.
-
Warming: Allow the suspension to warm to room temperature over 1 hour. Remove solvent under reduced pressure to yield crude lithium 5-(N-Boc-aminomethyl)furan-2-sulfinate.
Step 3: Oxidative Chlorination to Sulfonyl Chloride
-
Oxidation: Suspend the crude lithium sulfinate salt in anhydrous DCM (0.1 M) and cool to 0 °C.
-
Chlorination: Add N-chlorosuccinimide (NCS, 1.2 equiv) in small portions [6][6]. Stir for 1.5 hours. The succinimide byproduct will precipitate out of solution.
-
Purification: Filter the suspension through a pad of Celite to remove succinimide and inorganic salts. Concentrate the filtrate under reduced pressure to yield the protected intermediate: 5-(N-Boc-aminomethyl)furan-2-sulfonyl chloride .
Step 4: Isolation of the Hydrochloride Salt (Optional but Recommended)
To unmask the primary amine for subsequent chemistry while preventing polymerization:
-
Dissolve the protected sulfonyl chloride in a minimal amount of anhydrous diethyl ether.
-
Add a solution of 4N HCl in dioxane (5.0 equiv) at 0 °C.
-
Stir for 2 hours. The product will precipitate cleanly as a white solid. Filter, wash with cold ether, and dry under high vacuum to yield 5-(aminomethyl)furan-2-sulfonyl chloride hydrochloride .
References
-
ACS Omega - Structural Evidence for Isoform-Selective Allosteric Inhibition of Lactate Dehydrogenase A (Mechanistic application of sulfonyl chlorides mapping to sulfonamide targets).[Link][2]
-
The Journal of Organic Chemistry (ACS) - Synthesis of N-Acyl-5-aminopenta-2,4-dienals via Base-Induced Ring-Opening of N-Acylated Furfurylamines (Mechanistic constraints of lithiating furfurylamine).[Link][5]
-
World Intellectual Property Organization (WIPO) - Metallo-beta-lactamase inhibitors (WO2015112441A1) (Validation of converting sulfur intermediates to sulfonyl chlorides utilizing N-chlorosuccinimide).[6]
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Electrophilic Substitution on Furan-2-Sulfonyl Chloride Derivatives: A Guide to Synthesis, Mechanism, and Application
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Abstract
Furan-2-sulfonyl chloride and its derivatives are increasingly important heterocyclic scaffolds in medicinal chemistry and materials science. The unique electronic properties of the furan ring, combined with the strong deactivating and directing influence of the sulfonyl chloride moiety, present both challenges and opportunities for synthetic chemists. This technical guide provides an in-depth exploration of electrophilic substitution reactions on this specific class of compounds. We will dissect the underlying mechanistic principles governing reactivity and regioselectivity, present field-proven experimental protocols, and discuss the causality behind key procedural choices. This document is intended to serve as a comprehensive resource for researchers aiming to functionalize the furan-2-sulfonyl chloride core for applications in drug discovery and beyond.
The Furan Core: An Electron-Rich Heterocycle
Furan is a five-membered aromatic heterocycle that is significantly more reactive towards electrophiles than its carbocyclic counterpart, benzene.[1][2] Its aromaticity is derived from the delocalization of six π-electrons, including one of the lone pairs from the oxygen atom, across the planar ring.[3][4] This electron-donating effect from the heteroatom increases the electron density of the ring carbons, making furan highly susceptible to electrophilic attack.[1][5]
Inherent Regioselectivity: The Preference for C2/C5 Substitution
In an unsubstituted furan ring, electrophilic attack occurs preferentially at the α-positions (C2 and C5) rather than the β-positions (C3 and C4).[5][6] This regioselectivity is a direct consequence of the stability of the cationic intermediate (the σ-complex or arenium ion) formed during the reaction. Attack at the C2 position allows the positive charge to be delocalized over three resonance structures, including a relatively stable structure where the charge is accommodated by the oxygen atom.[2][7] In contrast, attack at the C3 position yields a less stable intermediate with only two resonance contributors.[2]
Caption: σ-Complex stability dictates C2-selectivity in furan.
The Game Changer: The -SO₂Cl Substituent
The introduction of a sulfonyl chloride (-SO₂Cl) group at the C2 position dramatically alters the electronic landscape of the furan ring. The -SO₂Cl group is a powerful electron-withdrawing group (EWG) due to the high electronegativity of the oxygen and chlorine atoms and the positive formal charge on the sulfur atom. This has two major consequences:
-
Deactivation: The group strongly withdraws electron density from the furan ring, making it significantly less nucleophilic and therefore less reactive towards electrophiles compared to unsubstituted furan.[8][9] This deactivation necessitates more forcing reaction conditions or more potent electrophiles than those used for simple furans.
-
Directing Effects: As a deactivating group, the -SO₂Cl moiety directs incoming electrophiles to the meta positions relative to itself. In the case of furan-2-sulfonyl chloride, this means substitution is directed primarily to the C4 position.[8][9] The C5 position is strongly deactivated due to its proximity to the EWG, and the C3 position is also significantly deactivated.
Caption: The -SO₂Cl group deactivates the ring and directs attack to C4.
Key Electrophilic Substitution Reactions and Protocols
Given the deactivated nature of the substrate, careful selection of reagents and conditions is paramount to achieving successful substitution without promoting decomposition or polymerization, a common side reaction with furan derivatives under harsh acidic conditions.[10]
Synthesis of the Starting Material: Furan-2-Sulfonyl Chloride
The precursor itself is typically synthesized via electrophilic sulfonation of a furan derivative. A common strategy involves the sulfonation of a more stable, substituted furan, such as an ester, followed by conversion to the sulfonyl chloride.[11][12]
Protocol 1: Two-Step Synthesis of Furan-2-Sulfonyl Chloride Derivative [12]
This protocol outlines the synthesis of Ethyl 4-furoate-2-sulfonyl chloride, a representative derivative.
Step A: Electrophilic Sulfonation to Form the Sulfonic Acid
-
Setup: In a three-necked flask equipped with a nitrogen inlet, thermometer, and dropping funnel, dissolve ethyl 3-furoate (0.1 moles) in anhydrous methylene chloride (150 mL).
-
Cooling: Cool the solution to -10°C using an ice-salt bath. Causality: Low temperatures are critical to control the exothermicity of the reaction and prevent degradation of the sensitive furan ring.
-
Reagent Addition: Slowly add a solution of chlorosulfonic acid (0.125 moles) in methylene chloride (25 mL) dropwise over 15-20 minutes, ensuring the internal temperature does not rise above -5°C.
-
Reaction: Stir the mixture at this temperature for 48 hours to ensure complete conversion to ethyl 4-furoate-2-sulfonic acid.
Step B: Conversion to the Sulfonyl Chloride
-
Re-cooling: Re-cool the reaction mixture to below 0°C.
-
Base Addition: Add pyridine (an acid scavenger) dropwise.
-
Chlorination: Carefully add phosphorus pentachloride (PCl₅) portion-wise, maintaining the low temperature. Causality: PCl₅ is a powerful chlorinating agent that converts the sulfonic acid to the more reactive sulfonyl chloride. Pyridine neutralizes the HCl byproduct.
-
Workup: Allow the reaction to warm to room temperature and stir overnight. Quench the reaction by carefully pouring it onto ice water. Separate the organic layer, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure to yield the crude sulfonyl chloride, which can be purified by chromatography.
Nitration
Nitrating a deactivated furan ring requires milder reagents than the standard HNO₃/H₂SO₄ mixture. Acetyl nitrate, prepared in situ, is the reagent of choice.[1][13]
Expected Reaction: Furan-2-sulfonyl chloride is expected to yield 4-nitro-furan-2-sulfonyl chloride .
Protocol 2: Nitration using Acetyl Nitrate [1]
-
Reagent Preparation: Prepare acetyl nitrate by adding concentrated nitric acid dropwise to a stirred, cooled solution of acetic anhydride at a temperature below -10 °C. Causality: This generates the less aggressive nitrating agent, the nitronium ion (NO₂⁺), in a non-acidic medium, preserving the furan ring.
-
Reaction Setup: Dissolve furan-2-sulfonyl chloride (1 equivalent) in acetic anhydride in a separate flask and cool to approximately -10 °C under an inert atmosphere.
-
Addition: Add the freshly prepared, cold acetyl nitrate solution dropwise to the furan derivative solution, maintaining the temperature below -5 °C.
-
Monitoring & Workup: Monitor the reaction by TLC. Upon completion, quench the reaction by pouring it into a mixture of ice and water. Extract the product with a suitable organic solvent (e.g., ethyl acetate), wash the organic layer, dry, and purify by column chromatography.
Halogenation
Direct halogenation of furan can be vigorous.[3] For the deactivated sulfonyl chloride derivative, controlled conditions are still necessary.
Expected Reaction: Bromination of furan-2-sulfonyl chloride is expected to yield 4-bromo-furan-2-sulfonyl chloride .
Protocol 3: Bromination in a Controlled Manner [7]
-
Reagent Preparation: Use a milder brominating agent such as a dioxane-bromine complex or N-bromosuccinimide (NBS) with a catalytic amount of a radical initiator like AIBN if a free-radical pathway is desired, though for EAS, a polar mechanism is more likely.
-
Reaction Setup: Dissolve furan-2-sulfonyl chloride (1 equivalent) in a suitable solvent like dioxane or carbon tetrachloride. Cool the mixture to 0-5°C.
-
Addition: Add the brominating agent (e.g., bromine in dioxane) dropwise. Causality: The use of a complex or a reagent like NBS provides a low, steady concentration of the electrophilic bromine species, preventing polybromination and side reactions.
-
Workup: After the reaction is complete (monitored by TLC), quench any remaining bromine with a solution of sodium thiosulfate. Extract the product, wash, dry, and purify as described in previous protocols.
Summary of Reactions
The following table summarizes the expected outcomes for the electrophilic substitution on furan-2-sulfonyl chloride.
| Reaction Type | Reagent(s) | Typical Conditions | Major Product |
| Nitration | Acetyl Nitrate (HNO₃/Ac₂O) | -10°C to -5°C | 4-Nitro-furan-2-sulfonyl chloride |
| Bromination | Br₂ in Dioxane or NBS | 0°C to RT | 4-Bromo-furan-2-sulfonyl chloride |
| Chlorination | N-Chlorosuccinimide (NCS) | RT to 50°C | 4-Chloro-furan-2-sulfonyl chloride |
| Acylation | RCOCl / Lewis Acid (e.g., SnCl₄) | 0°C to RT | 4-Acyl-furan-2-sulfonyl chloride |
Applications in Drug Discovery
The sulfonamide functional group (-SO₂NHR) is a well-established pharmacophore found in a wide range of therapeutic agents, including antibiotics, diuretics, and anticonvulsants.[14][15] Furan-2-sulfonyl chloride serves as a key intermediate for accessing these valuable furan-based sulfonamides.[12] The furan ring itself is a bioisostere for phenyl rings and can improve pharmacokinetic properties.[16] The ability to selectively introduce additional functionality at the C4 position allows for fine-tuning of a molecule's steric and electronic properties, enabling optimization of drug-receptor interactions and metabolic stability.[15][17]
Caption: General workflow for utilizing furan-2-sulfonyl chloride derivatives.
Conclusion
While the strong electron-withdrawing nature of the sulfonyl chloride group deactivates the furan ring, it also provides a reliable handle for directing further substitution to the C4 position. By employing carefully selected, often mild, reaction conditions, chemists can successfully perform a range of electrophilic substitution reactions on the furan-2-sulfonyl chloride scaffold. The resulting poly-substituted furans are valuable building blocks, particularly for the synthesis of novel sulfonamides in the pursuit of new therapeutic agents. This guide provides the foundational knowledge and practical protocols necessary for researchers to confidently explore the rich chemistry of this important heterocyclic system.
References
- Title: Sulfonation, formylation, Mannich and acetylation of furan Source: Google Vertex AI Search URL
- Title: Furan undergoes electrophilic aromatic substitution more readily than benzene - Pearson Source: Pearson Education URL
- Title: Heterocyclic Chemistry Source: University Lecture Notes URL
- Title: Electrophilic addition may be preferred to substitution with furan Source: Chemistry Text URL
- Title: Nitration and Sulfonation Reactions In Electrophilic Aromatic Substitution Source: Master Organic Chemistry URL
- Title: Furan: Properties, Synthesis, and Reactions Source: PDF Document URL
- Title: Regioselectivity in electrophilic aromatic substitution of benzofuran and indole Source: Chemistry Stack Exchange URL
- Title: Heterocyclic Compounds Source: University Lecture Notes URL
- Title: Furan undergoes electrophilic aromatic substitution more readily than benzene - Pearson Source: Pearson Education URL
- Title: Alkylation and acylation of furan Source: Filo URL
- Source: Google Patents (US6022984A)
- Title: Five-membered Heterocycles Pyrrole, Furan and Thiophene Source: University Lecture Slides URL
- Title: Furan vs.
- Title: 5 Electrophilic Substitution of Furan Source: YouTube - Kate Tutorials URL
- Title: Reaction of Furan and Thiophene Source: University Lecture Slides URL
- Title: Electrophilic Reactions of Furan Source: ChemicalBook URL
- Title: Substrate and positional selectivity in electrophilic substitution reactions in pyrrole, furan, thiophene, and selenophene derivatives and related benzoannelated systems Source: ResearchGate URL
- Source: YouTube - Dr.
- Title: Selective Catalytic Reactions For Taking Furan-Based Compounds To Useful Chemicals Source: Dissertation, University of Wisconsin-Madison URL
- Source: Google Patents (WO2021225932A1)
- Title: A Comparative Guide to the Synthesis of Furan Sulfonamide Compounds Source: Benchchem URL
- Title: Furan acylation to renewable oleo-furansulfonate (OFS)
- Title: Friedel—Crafts Acylation of Furan and Thiophene Using Ytterbium(III)
- Title: Furan synthesis Source: Organic Chemistry Portal URL
- Title: Nitration and Halogenation of Furan (Mechanism)
- Title: HETEROCYCLIC α-OXOESTERS (HETARYL GLYOXYLATES): SYNTHESIS AND CHEMICAL TRANSFORMATIONS. Part 1.
- Title: Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4 Source: Angewandte Chemie International Edition URL
- Title: Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review Source: Oriental Journal of Chemistry URL
- Title: A Technical Guide to Substituted Furan-2-Carbaldehydes in Drug Discovery Source: Benchchem URL
- Title: Furyl(aryl)alkanes and Their Derivatives. 19. Synthesis of Benzofuran Derivatives via 2-Hydroxyaryl-R-(5-methylfur-2-yl)methanes.
- Source: PMC (PubMed Central)
- Title: 5-Nitro-2-furansulfonyl chloride Source: ChemScene URL
- Title: Designing Functional Aromatic Multisulfonyl Chloride Initiators for Complex Organic Synthesis by Living Radical Polymerization Source: Journal of Polymer Science Part A: Polymer Chemistry URL
- Title: Application of Sulfonyl in Drug Design Source: ResearchGate URL
- Source: OSTI.
- Source: Google Patents (EP0041775A1)
- Title: A continuous flow generator of acetyl nitrate for the synthesis of nitrofuran-based pharmaceuticals Source: ChemRxiv URL
- Title: Nitration and Sulfonation Source: Chemistry LibreTexts URL
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"stability and storage conditions for 5-(Aminomethyl)furan-2-sulfonyl chloride"
An In-depth Technical Guide to the Stability and Storage of 5-(Aminomethyl)furan-2-sulfonyl chloride
Abstract
5-(Aminomethyl)furan-2-sulfonyl chloride is a bifunctional molecule of significant interest to the pharmaceutical and chemical synthesis sectors. Its utility as a synthetic building block is defined by its two reactive moieties: a highly electrophilic sulfonyl chloride and a nucleophilic primary amine. However, this very reactivity presents considerable challenges regarding the compound's stability and storage. This guide provides a comprehensive analysis of the factors governing the stability of 5-(Aminomethyl)furan-2-sulfonyl chloride, grounded in mechanistic principles. We will explore the inherent instabilities of the sulfonyl chloride group, the aminomethyl function, and the furan heterocycle itself. From this foundation, we derive field-proven protocols for optimal storage, handling, and stability assessment to ensure the integrity of this valuable reagent in research and development settings.
Molecular Profile and Structural Significance
5-(Aminomethyl)furan-2-sulfonyl chloride (CAS No. 2060007-29-4) possesses a unique architecture, combining a reactive sulfonyl chloride and a primary aminomethyl group on a furan ring. This arrangement makes it a versatile precursor for synthesizing a range of complex molecules, particularly sulfonamides, which are a cornerstone of many therapeutic agents.[1][2] Understanding the interplay between these functional groups is paramount to its successful application.
Caption: Primary degradation pathways for the title compound.
Recommended Storage and Handling Protocols
A multi-layered approach is required to preserve the integrity of 5-(Aminomethyl)furan-2-sulfonyl chloride, focusing on strict control of temperature, atmosphere, and moisture.
Long-Term Storage
The primary goal of long-term storage is to suppress all degradation pathways. Based on vendor data and chemical first principles, the following conditions are mandatory. [3]
| Parameter | Recommendation | Rationale |
|---|---|---|
| Temperature | 2–8 °C | Reduces the rate of all chemical reactions, including self-condensation and thermal decomposition. [3] |
| Atmosphere | Inert Gas (Argon or Nitrogen) | Displaces atmospheric moisture to prevent hydrolysis and oxygen to prevent potential oxidative pathways. [4] |
| Container | Tightly Sealed, Amber Glass | Prevents moisture ingress and protects the light-sensitive furan moiety from photolytic decomposition. [4] |
| Location | Dry, Well-Ventilated, Corrosives Area | Ensures a low-humidity environment and proper segregation from incompatible materials. [5][6]|
Short-Term Handling and Aliquoting Workflow
Each time the primary container is opened, the material is at risk. A stringent protocol for handling is essential.
Caption: Recommended workflow for aliquoting the compound.
Causality Behind Key Steps:
-
Temperature Equilibration (Step 2): This is a critical, often overlooked step. Opening a cold container in a warmer, ambient atmosphere will cause moisture to condense on all surfaces, including the compound itself, leading to immediate hydrolysis.
-
Inert Atmosphere (Step 3): All handling must occur in an environment devoid of atmospheric moisture. A nitrogen-filled glovebox is ideal. If not available, a Schlenk line or a steady stream of inert gas into the container opening can provide a temporary inert environment. [4]
Incompatible Materials
Avoid contact with the following:
-
Water/Moisture: Causes rapid hydrolysis to sulfonic acid. [5][7]* Strong Bases: Can deprotonate the aminomethyl group and catalyze self-condensation. [5]* Alcohols: Will react to form sulfonate esters. [1]* Primary and Secondary Amines: Will readily react to form sulfonamides. [1]* Strong Oxidizing Agents: The amine and furan ring can be susceptible to oxidation.
Experimental Protocol: Quantitative Stability Assessment via ¹H NMR
To ensure the quality of the material, especially after long-term storage or if there is suspicion of degradation, a simple stability test can be performed. This protocol provides a self-validating system to assess purity.
Objective: To quantify the percentage of 5-(Aminomethyl)furan-2-sulfonyl chloride versus its primary hydrolytic degradant, 5-(aminomethyl)furan-2-sulfonic acid, in a sample.
Methodology:
-
Prepare a Stock Solution of an Internal Standard: Accurately weigh ~20 mg of a stable internal standard with a known proton signal in a clear region of the spectrum (e.g., 1,3,5-trimethoxybenzene) into a 10 mL volumetric flask. Dissolve and dilute to the mark with a deuterated solvent (e.g., DMSO-d₆).
-
Sample Preparation:
-
Under strict inert atmosphere conditions, accurately weigh ~10-15 mg of 5-(Aminomethyl)furan-2-sulfonyl chloride into an NMR tube. Record the exact weight.
-
Using a gas-tight syringe, add exactly 0.5 mL of the internal standard stock solution to the NMR tube.
-
Cap the NMR tube securely.
-
-
NMR Acquisition:
-
Acquire a quantitative ¹H NMR spectrum immediately. Ensure a sufficient relaxation delay (D1 delay, e.g., 30 seconds) to allow for full relaxation of all protons for accurate integration.
-
-
Data Analysis:
-
Integrate a well-resolved signal from the parent compound (e.g., the methylene protons of the aminomethyl group).
-
Integrate the signal from the internal standard (e.g., the methoxy protons of 1,3,5-trimethoxybenzene).
-
If the sulfonic acid degradant is present, its corresponding signals will likely be shifted. Integrate a characteristic signal for this species as well.
-
Calculate the molar ratio of the parent compound to the internal standard to determine the purity of the sample.
-
Signs of Decomposition and Troubleshooting
Proactive monitoring can prevent the use of compromised material.
| Observation | Potential Cause | Recommended Action |
| Change in Appearance | Clumping, discoloration (yellow to brown), oily film. | Hydrolysis, self-condensation, or ring decomposition. [4] |
| Poor Solubility | Insoluble material in anhydrous aprotic solvents. | Formation of polymeric byproducts from self-condensation. |
| Unexpected NMR/LC-MS Peaks | Appearance of new signals, especially in the sulfonic acid region or at higher molecular weights. | Hydrolysis or oligomerization. |
| Low Reaction Yield | A previously successful reaction gives a low yield of the desired product. | The starting material has degraded, reducing the concentration of the active reagent. |
Conclusion
5-(Aminomethyl)furan-2-sulfonyl chloride is a powerful synthetic intermediate whose utility is directly tied to its purity. Its stability is challenged by a triad of factors: the hydrolytic sensitivity of the sulfonyl chloride, the nucleophilicity of the aminomethyl group leading to self-reaction, and the inherent fragility of the furan ring. By understanding these mechanistic liabilities, researchers can implement the stringent storage and handling protocols outlined in this guide. The core principles of maintaining cold (2-8°C), dry, and inert conditions are not merely recommendations but absolute requirements to ensure the integrity and reactivity of this valuable compound.
References
- An In-depth Technical Guide on the Reactivity of the Sulfonyl Chloride Functional Group. Benchchem.
- Preventing decomposition of sulfonyl chloride during reaction. Benchchem.
- 5-(Aminomethyl)furan-2-sulfonyl chloride. ChemScene.
- PROCESS FOR PREPARING SULPHONATE SALTS VIA ALKALINE HYDROLYSIS OF THE CORRESPONDING SULFONYL CHLORIDES. Google Patents.
- Benzenesulfonyl chloride with primary and secondary amines in aqueous media — Unexpected high conversions to sulfonamides at high pH. Scilit.
- Mechanisms of Hydrolysis and Related Nucleophilic Displacement Reactions of Alkanesulfonyl Chlorides. American Chemical Society.
- SAFETY DATA SHEET - Furan. Sigma-Aldrich.
- Solvolysis of a Series of Benzenesulfonyl Chlorides. Canadian Science Publishing.
- Two Pathways of Arenesulfonyl Chlorides Hydrolysis. Anionic Intermediates in S A N Hydrolysis of 4-Nitrobenzenesulfonyl Chloride. ResearchGate.
- One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. Journal of the American Chemical Society.
- Diverse Reactions of Sulfonyl Chlorides and Cyclic Imines. ResearchGate.
- Sulfonyl Chlorides and Sulfonamides. Merck Millipore.
- SAFETY DATA SHEET - 5-Chlorothiophenesulphonyl chloride.
- SAFETY DATA SHEET - Furan-2-sulfonyl chloride. Fisher Scientific.
- Material Safety Data Sheet - Furan-2-sulfonyl chloride. Cole-Parmer.
- SAFETY DATA SHEET - Sulfonyl Chloride. Thermo Fisher Scientific.
- Safety Data Sheet - 5-Hydroxymethyl-2-furancarboxylic Acid. Cayman Chemical.
- Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. ChemRxiv.
- Sulfuryl chloride Safety Data Sheet.
- 2-(Aminomethyl)furan Safety Data Sheet. Apollo Scientific.
- An unexpected degradation pathway of N-hydroxy-5-methylfuran-2-sulfonamide (BMS-986231), a pH sensitive prodrug of HNO, in a prototype formulation solution. PubMed.
- Production of 5-(chloromethyl)furan-2-carbonyl chloride and furan-2,5-dicarbonyl chloride from biomass-derived.
- Preventing decomposition of 5-(Aminomethyl)-2-fluorobenzonitrile during reactions. Benchchem.
- Methyl 5-(aminomethyl)furan-2-carboxylate hydrochloride. Sigma-Aldrich.
- Biodegradation of 5-(Hydroxymethyl)-furfural and Furan Derivatives. MDPI.
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The Biological Potential of Furan-Containing Sulfonamides: A Technical Guide for Drug Development
Target Audience: Researchers, Medicinal Chemists, and Preclinical Drug Developers Subject Matter: Structural mechanics, pharmacological profiling, and experimental evaluation of furan-containing sulfonamide derivatives.
Introduction: The Privileged Furan-Sulfonamide Scaffold
In the modern medicinal chemistry landscape, furan-containing sulfonamides have emerged as a highly versatile class of pharmacophores[1]. By marrying the obligate target-binding affinity of the primary sulfonamide group (
Historically recognized for their broad-spectrum antibacterial properties[2], these derivatives are currently commanding intensive focus as highly selective inhibitors of metalloenzymes—specifically, human Carbonic Anhydrases (hCAs)[3]. Because specific hCA isoforms (such as hCA IX and XII) are vastly overexpressed in hypoxic tumor microenvironments, designing molecules that selectively inhibit these tumor-associated isoforms without disrupting off-target cytosolic variants (hCA I and II) is a paramount objective in oncology[4].
Mechanistic Foundations: Causality in Target Binding
As a Senior Application Scientist, it is crucial to move beyond simply observing bioactivity to understanding the thermodynamic and structural causality driving it.
The "Tail Approach" in Isoform Selectivity
Carbonic anhydrases catalyze the fundamental hydration of
However, because the
-
Steric Partitioning: The active site of hCA enzymes is amphiphilic, featuring both a hydrophilic and a hydrophobic half. The furan ring acts as an electron-rich, mildly lipophilic "tail."
-
Directional Bonding: The oxygen heteroatom in the furan ring provides strategic hydrogen-bond acceptor properties. It interacts with non-conserved amino acid residues located at the middle and outer periphery of the active cavity, effectively "anchoring" the ligand into the active site of target isoforms (like hCA IX) while clashing sterically or electronically with the cavity of off-target isoforms (like hCA I)[7].
Mechanistic partitioning of furan-sulfonamides in Carbonic Anhydrase active sites.
Antimicrobial Disruption
In bacterial applications, the furan-sulfonamide scaffold behaves differently. The sulfonamide moiety acts as a structural mimic of p-aminobenzoic acid (PABA), competitively inhibiting dihydropteroate synthase (DHPS) in the bacterial folic acid synthesis pathway[5]. Concurrently, the incorporation of the furan ring significantly optimizes the partition coefficient (
Quantitative Efficacy Profile
To contextualize the therapeutic potential, Table 1 summarizes the biological evaluation of known furan-containing agents and optimized synthetic analogs against benchmark hCA targets.
Table 1: Isoform-Specific Inhibition Profiles (
| Compound / Drug | Target Isoform | Measured | Biological Profile / Context |
| Furagin (Clinical Antibiotic) | hCA I | > 10,000 (Inactive) | Successful avoidance of cytosolic off-targets[7] |
| Furagin | hCA II | 9,600 | Minimal baseline cytosolic binding[7] |
| Furagin | hCA IX | 260 | Effective tumor-associated target inhibition[7] |
| Acetazolamide (AAZ) | hCA IX | 25.7 | Pan-isoform clinical baseline standard[8] |
| Compound 7g (Quinoxaline-Furan) | hCA IX | 42.2 | Favorable experimental lead with enhanced selectivity[8] |
| Compound 13d (Furyl-Sulfonamide) | hCA IX | < 25.0 | Outperformed AAZ; SI=70 against hCA I[3] |
(Note: High Selectivity Indices (SI) highlight the preferential binding to hCA IX over hCA I/II, validating the furan tail's structural utility).
Experimental Workflows & Self-Validating Protocols
Achieving reliable structure-activity relationship (SAR) data requires self-validating experimental systems. The workflows below detail the rigid constraints required for synthetic isolation and biological evaluation.
Protocol A: Self-Validating Synthesis of Furan-Sulfonamides
To evaluate biological potential, ultra-pure libraries must be generated. We utilize an amine-sulfonyl chloride coupling methodology[5].
-
Reagent Preparation: Dissolve the primary amine (e.g., furan-2-ylmethanamine, 1.2 mmol) in anhydrous pyridine (1 mL). Pyridine simultaneously acts as the solvent and the
scavenger. -
Electrophilic Coupling: Slowly add the targeted sulfonyl chloride (1.0 mmol) dropwise at
under an inert atmosphere to prevent rapid exothermic degradation. -
Isolation: Acidify with 1M
to precipitate the crude product, subsequently washing with cold ether. -
Self-Validation (NMR Verification): Purify via silica gel chromatography (EtOAc:Hexane 5:1). A batch is only validated for biological testing if
confirms the sulfonamide proton resonance ( , disappearing upon exchange) and the diagnostic furan doublet-of-doublets ( )[2][5].
Protocol B: Stopped-Flow CO₂ Hydration Assay (Enzyme Inhibition)
Standard colorimetric assays fail for hCA due to the near-diffusion-limited kinetics of
-
System Priming: Prepare recombinant human CA isoforms (I, II, IX, XII) in 10 mM HEPES buffer (pH 7.4). Add
Phenol Red indicator[4]. -
Assay Execution: Inject saturated
water (substrate) and the enzyme-inhibitor complex into the mixing chamber simultaneously. -
Kinetic Monitoring: Track the rapid absorbance drop at
(indicating a pH decrease from generated ) over a span of 10 to 100 milliseconds. -
Self-Validation (Internal Controls): For every microplate/run, Acetazolamide (AAZ) must be evaluated in parallel. The calculated
for AAZ against hCA II must fall strictly between [8]. If the AAZ value drifts, the recombinant enzyme batch is discarded to prevent false-positive leads.
Step-by-step biological evaluation and iterative SAR workflow.
Conclusion & Future Perspectives
Furan-containing sulfonamides command significant biological potential, moving far past their origins as basic antibiotics. By exploiting the distinct spatial and electronic parameters of the furan ring, researchers can forcefully dictate the specificity of the pan-reactive sulfonamide zinc-binding group[3][7]. Future preclinical vectors should focus on applying extensive in silico molecular dynamics (MD) models to map out water-network displacements in the hCA IX active site, allowing medicinal chemists to grow the furan "tail" with halogenated motifs, ultimately maximizing tumor suppression while preserving systemic enzymatic function.
References
-
Supuran CT, et al. (2020). Sulfonamide Inhibitors of Human Carbonic Anhydrases Designed through a Three-Tails Approach: Improving Ligand/Isoform Matching and Selectivity of Action. Journal of Medicinal Chemistry. 6
-
Furan-Containing Sulfonamides: A Comprehensive Technical Guide for Researchers. Benchchem. 1
-
Angeli A, et al. (2023). Substituted furan sulfonamides as carbonic anhydrase inhibitors: Synthesis, biological and in silico studies. Bioorganic Chemistry (via ResearchGate / PubMed). 4
-
Angeli A, et al. (2023). Substituted furan sulfonamides as carbonic anhydrase inhibitors: Synthesis, biological and in silico studies. PubMed - NIH. 3
-
N-Sulfonated derivatives of (2-furoyl)piperazine: Promising antibacterial agents with mild cytotoxicity. Pakistan Journal of Pharmaceutical Sciences (PJPS), 2022. 2
-
Pustenko A, et al. (2020). The antibiotic furagin and its derivatives are isoform-selective human carbonic anhydrase inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry (Taylor & Francis). 7
-
The Synthesis of Sulfur Model Compounds as Candidate for Carbonic Anhydrase Inhibitors and Anticancer Drugs. International Journal of Advances in Engineering and Management (IJAEM), 2021.5
-
Buravchenko GI, et al. (2024). Synthesis and evaluation of sulfonamide derivatives of quinoxaline 1,4-dioxides as carbonic anhydrase inhibitors. RSC Advances. 8
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- 8. Synthesis and evaluation of sulfonamide derivatives of quinoxaline 1,4-dioxides as carbonic anhydrase inhibitors - RSC Advances (RSC Publishing) DOI:10.1039/D4RA04548C [pubs.rsc.org]
Application Note: A Comprehensive Guide to the Synthesis of Novel Sulfonamides using 5-(Aminomethyl)furan-2-sulfonyl chloride
Abstract
This technical guide provides a detailed protocol for the synthesis of novel sulfonamides utilizing the bifunctional reagent, 5-(Aminomethyl)furan-2-sulfonyl chloride. Sulfonamides are a cornerstone of medicinal chemistry, and the incorporation of a furan scaffold offers significant opportunities to modulate physicochemical and pharmacological properties.[1][2] This document delves into the underlying reaction mechanism, provides a robust, step-by-step experimental protocol, and offers a comprehensive troubleshooting guide. Designed for researchers, scientists, and drug development professionals, this note explains the critical causality behind experimental choices, ensuring both reproducibility and a deeper understanding of the synthesis. The protocols are structured to be self-validating through integrated checkpoints for reaction monitoring and purification, upholding the highest standards of scientific integrity.
Introduction: The Strategic Value of Furan-Based Sulfonamides
The sulfonamide functional group (-SO₂NH-) is a privileged scaffold in drug discovery, found in a wide array of therapeutic agents, including antimicrobial, anti-inflammatory, and anticancer drugs.[2][3] Their success is attributed to their ability to act as stable bioisosteres of amides and to engage in key hydrogen bonding interactions with biological targets.[4]
The furan ring, a five-membered aromatic heterocycle, is increasingly recognized for its role in enhancing pharmacological activity.[5] Its incorporation into molecular scaffolds can improve metabolic stability, binding affinity, and overall pharmacokinetic profiles.[5][6] Furan-containing compounds have demonstrated a wide spectrum of biological activities, including antibacterial, anticancer, and anti-inflammatory properties.[7]
The reagent at the core of this guide, 5-(Aminomethyl)furan-2-sulfonyl chloride, is a unique building block that combines the reactive sulfonyl chloride electrophile with a nucleophilic aminomethyl group, connected by a rigid furan linker. This architecture allows for the synthesis of a distinct class of sulfonamides with potential for developing novel therapeutics, linkers for antibody-drug conjugates (ADCs), or chemical probes.
Reaction Mechanism and Scientific Rationale
The synthesis of sulfonamides from sulfonyl chlorides and amines is a classic nucleophilic substitution reaction.[8] The process is dictated by the highly electrophilic nature of the sulfur atom in the sulfonyl chloride group, which is rendered electron-deficient by three strongly electronegative atoms (two oxygens and one chlorine).[9]
Core Mechanism: The reaction proceeds via the nucleophilic attack of a primary or secondary amine on the electrophilic sulfur atom of the sulfonyl chloride. The chloride ion, an excellent leaving group, is subsequently displaced. This reaction generates one equivalent of hydrochloric acid (HCl), which must be neutralized by a base to prevent the protonation and deactivation of the starting amine nucleophile.[8]
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Application Notes and Protocols for the Development of Antibacterial Agents from 5-(Aminomethyl)furan-2-sulfonyl chloride
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Promise of Furan-Based Sulfonamides
The furan nucleus is a privileged scaffold in medicinal chemistry, featured in numerous compounds with a wide array of biological activities.[1] Its incorporation into the well-established sulfonamide pharmacophore presents a compelling strategy for the development of novel antibacterial agents. Sulfonamides, the first class of synthetic antimicrobial agents, exert their bacteriostatic effect by competitively inhibiting the enzyme dihydropteroate synthase (DHPS), a critical component in the bacterial folic acid synthesis pathway.[2][3] Since humans acquire folic acid from their diet, this pathway is an excellent selective target for antimicrobial therapy.[4]
This guide provides a detailed framework for the synthesis and evaluation of novel antibacterial candidates derived from the versatile starting material, 5-(Aminomethyl)furan-2-sulfonyl chloride (CAS 2060007-29-4).[5] We will explore the synthetic protocols, methods for antibacterial screening, and the underlying mechanistic principles that guide the rational design of these potential therapeutics.
Section 1: Synthesis of Novel 5-(Aminomethyl)furan-2-sulfonamide Derivatives
The primary route to generating a library of diverse antibacterial candidates is the reaction of 5-(Aminomethyl)furan-2-sulfonyl chloride with a variety of primary and secondary amines. This reaction forms a stable sulfonamide linkage (S-N bond) and is the cornerstone of this discovery workflow.[6] The choice of amine is critical, as the substituent (R-group) introduced will directly influence the compound's physicochemical properties and biological activity.
Protocol 1.1: General Procedure for Sulfonamide Synthesis
This protocol describes a standard, reliable method for coupling 5-(Aminomethyl)furan-2-sulfonyl chloride with a selected amine in the presence of a base to neutralize the hydrochloric acid byproduct.[7][8]
Rationale for Experimental Choices:
-
Solvent: Dichloromethane (DCM) is an excellent choice due to its inert nature and ability to dissolve a wide range of organic compounds. It is also easily removed under reduced pressure.
-
Base: Pyridine or triethylamine (TEA) are commonly used as HCl scavengers. Pyridine can sometimes act as a nucleophilic catalyst, while TEA is a non-nucleophilic base, making it suitable for a broader range of sensitive substrates.[8] The choice often depends on the reactivity of the specific amine used.
-
Temperature: The reaction is initiated at 0°C to control the initial exothermic reaction between the highly reactive sulfonyl chloride and the amine. Allowing the reaction to proceed to room temperature ensures completion.
Step-by-Step Methodology:
-
To a solution of the desired primary or secondary amine (1.0 mmol) in dry dichloromethane (10 mL) in a round-bottom flask, add pyridine or triethylamine (1.2 mmol).
-
Cool the mixture to 0°C in an ice bath with continuous stirring.
-
In a separate container, dissolve 5-(Aminomethyl)furan-2-sulfonyl chloride (1.0 mmol) in dry dichloromethane (5 mL).
-
Add the sulfonyl chloride solution dropwise to the stirred amine solution over a period of 15-20 minutes.
-
After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 4-6 hours, or until Thin Layer Chromatography (TLC) indicates the consumption of the starting material.
-
Work-up: Transfer the reaction mixture to a separatory funnel. Wash the organic layer sequentially with 1N HCl (2 x 15 mL), saturated sodium bicarbonate solution (2 x 15 mL), and brine (1 x 20 mL).
-
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude product.
-
Purification: Purify the crude product by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexane) to yield the pure sulfonamide derivative.
-
Characterization: Confirm the structure of the final compound using standard analytical techniques such as ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).
Caption: Inhibition of bacterial folic acid synthesis by sulfonamides.
Structure-Activity Relationship (SAR) Insights
The goal of synthesizing a library of derivatives is to understand the relationship between chemical structure and biological activity. For furan-sulfonamides, key considerations include:
-
Lipophilicity: The overall hydrophobicity of the molecule, influenced by the R-group on the amine, affects its ability to penetrate the bacterial cell wall. The presence of halogen substituents, for instance, can increase lipophilicity and potentially enhance antibacterial activity. [9]* Electronic Effects: Electron-withdrawing groups on the R-group can influence the acidity of the sulfonamide N-H proton, which may affect binding to the DHPS enzyme. [10]* Steric Hindrance: Bulky R-groups may sterically hinder the molecule from fitting into the enzyme's active site, leading to reduced or no activity.
-
Target Spectrum: Modifications can influence activity against Gram-positive versus Gram-negative bacteria. The outer membrane of Gram-negative bacteria presents an additional barrier that compounds must cross, often making them less susceptible.
By systematically varying the amine component reacted with 5-(Aminomethyl)furan-2-sulfonyl chloride and correlating the resulting structures with their MIC values, researchers can build a robust SAR model to guide the design of more potent and selective antibacterial agents.
References
Sources
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- 3. Notes on Sulfonamide Pharmacology, Classification, Mechanism of Action, Adverse drug reactions, Spectrum on Bacteria and MCQ for NEETPG, GPAT - Gpatindia: Pharmacy Jobs, Admissions, Scholarships, Conference,Grants, Exam Alerts [gpatindia.com]
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- 6. Sustainable synthesis of sulfonamides via oxidative chlorination in alternative solvents: a general, mild, and eco-friendly strategy - RSC Sustainability (RSC Publishing) DOI:10.1039/D5SU00405E [pubs.rsc.org]
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- 9. researchgate.net [researchgate.net]
- 10. acu.edu.in [acu.edu.in]
Application Note: Catalytic Methodologies for the Synthesis of Furan-Containing Sulfonamides
Scientific Context: Furan Sulfonamides in Drug Discovery
Furan-containing sulfonamides are critically important heterocyclic scaffolds in medicinal chemistry. They are heavily utilized as highly potent carbonic anhydrase (CA) inhibitors, targeted antimicrobial agents, and diuretics[1]. The furan ring's distinct electron density and geometry allow these molecules to effectively coordinate with zinc ions in metalloenzyme active sites, modulating both physicochemical properties and biological activity[1].
However, synthesizing these frameworks via the direct
Mechanistic Causality in Catalytic Coupling
Rather than simply forcing a reaction through elevated temperatures—which risks the desulfonylation or ring-opening of the furan substrate—catalysts dynamically alter the reaction pathway.
The Organocatalytic Pathway (DMAP)
When 4-Dimethylaminopyridine (DMAP) is used as a catalyst, it acts via nucleophilic catalysis . Instead of merely scavenging protons, DMAP directly attacks the furan-2-sulfonyl chloride. This interaction yields an
Caption: Catalytic cycle of DMAP facilitating
Lewis Acid Catalysis (e.g., Indium, Copper)
For exceptionally unreactive anilines where organocatalysis stalls, Lewis acid catalysts provide an alternative. Indium metal (or its salts), for example, acts by coordinating directly to the oxygen atoms of the sulfonyl chloride. This polarization withdraws electron density from the sulfur atom, priming it for nucleophilic attack without the need for harsh, basic conditions that often lead to undesired disulfonamides[2][5]. Furthermore, advanced copper-catalyzed ligand-to-metal charge transfer (LMCT) strategies have recently been developed to circumvent the handling of unstable sulfonyl chlorides altogether, generating them in situ from unactivated furan carboxylic acids prior to immediate amination[6][7].
Quantitative Method Comparison
The following table summarizes the causal performance differences between catalyst systems when coupling furan-2-sulfonyl chloride with varied amine classes.
| Catalyst System | Loading (Eq.) | Optimal Amine Scope | Typical Conditions | Avg. Yield | Ref |
| None (TEA/Pyridine only) | N/A | Primary alkyl, unhindered | RT to 55 °C, 10–24 h | 34–40% | [8][9] |
| DMAP (Organocatalyst) | 0.05 – 0.1 | Secondary alkyl, anilines, heterocycles | 0 °C to RT, 2–12 h | 85–95% | [3][4] |
| Indium Metal (Lewis Acid) | 0.1 | Highly sterically hindered/deactivated | MeCN, RT to Reflux, 4.5 h | 80–90% | [2][5] |
| Cu-LMCT (One-Pot) | 0.2 (Cu) | Broad scope (amides/amines) | Blue LED, RT | 53–72% | [6] |
Standardized Experimental Protocol: DMAP-Catalyzed S-N Coupling
This protocol describes a self-validating workflow for the synthesis of complex furan-2-sulfonamides using DMAP[3]. Furan-2-sulfonyl chloride must be handled carefully, as moisture binding displaces essential reactive trajectories[1].
Caption: Self-validating experimental workflow for DMAP-catalyzed furan-2-sulfonamide synthesis.
Step-by-Step Methodology
1. Reagent Preparation (Inert Atmosphere)
-
Flame-dry a 100 mL round-bottom flask and purge with argon.
-
Dissolve the target amine (10.0 mmol) in anhydrous dichloromethane (DCM) (40 mL).
-
Add a mild acid scavenger, such as pyridine or
-Diisopropylethylamine (DIPEA) (15.0 mmol, 1.5 eq.), followed by the catalyst DMAP (0.5 mmol, 5 mol%)[3]. -
Causality Check: The base acts strictly to neutralize the HCl byproduct, preventing the premature protonation of the unreacted amine, while DMAP drives the active coupling.
-
Cool the reaction mixture to 0 °C using an ice bath.
2. Coupling Phase
-
In a separate dry vial, dissolve freshly prepared furan-2-sulfonyl chloride (11.0 mmol, 1.1 eq.) in anhydrous DCM (10 mL).
-
Add the furan-2-sulfonyl chloride solution dropwise to the amine mixture over 15 minutes[1].
-
Remove the ice bath and allow the mixture to warm to room temperature, stirring overnight[3].
-
Self-Validating In-Process Control (IPC 1): Perform Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (3:1) eluent. Visualize under UV (254 nm). The disappearance of the highly mobile furan-2-sulfonyl chloride spot indicates reaction completion.
3. Quench and Work-up
-
Quench the reaction by adding 30 mL of deionized water and transfer to a separatory funnel[3].
-
Wash the organic phase with 0.5 M HCl (2 × 30 mL).
-
Self-Validating In-Process Control (IPC 2): Check the pH of the aqueous discard. A pH of ~4 ensures that the pyridine/DIPEA and regenerated DMAP have been completely protonated and partitioned into the aqueous waste without degrading the sulfonamide product.
-
Wash the organic layer with saturated aqueous NaCl (brine), dry over anhydrous
, filter, and concentrate under reduced pressure[4].
4. Purification and Analytical Validation
-
Purify the crude residue via flash column chromatography using a gradient of petroleum ether:ethyl acetate (30:1 to 10:1)[8][9].
-
Analytical Verification: Submit the purified solid for
NMR and ESI-MS.-
Expected NMR signatures: Look for the characteristic furan ring protons (typically distinct signals around
6.6, 7.2, and 7.9 ppm) and a broad singlet corresponding to the sulfonamide stretch[9]. -
Expected MS signatures: Confirm the accurate mass via the
or molecular ion peak.
-
References
1.[1] Benchchem. "Furan-Containing Sulfonamides: A Comprehensive Technical Guide for Researchers". Benchchem. URL: 2.[6] Journal of the American Chemical Society. "One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation". American Chemical Society. URL: 3.[7] Princeton University (MacMillan Group). "One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation". Princeton University. URL: 4.[3] US Patent 7994185B2. "Benzene sulfonamide thiazole and oxazole compounds". Google Patents. URL: 5.[8] US Patent 9533985B2. "Sulfonamide derivative and medicinal use thereof". Google Patents. URL: 6.[4] WO Patent 2009137391A2. "Benzene sulfonamide thiazole and oxazole compounds". Google Patents. URL: 7.[9] DK Patent 2842945T3. "Sulfonamide derivative and medical use thereof". Google Patents. URL: 8.[2] Organic Chemistry Portal (Synlett 2007). "Mild and Efficient Indium Metal Catalyzed Synthesis of Sulfonamides and Sulfonic Esters". Organic-Chemistry.org. URL: 9.[5] Thieme Connect. "Mild and Efficient Indium Metal Catalyzed Synthesis of Sulfonamides and Sulfonic Esters". Synlett. URL:
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- 3. US7994185B2 - Benzene sulfonamide thiazole and oxazole compounds - Google Patents [patents.google.com]
- 4. WO2009137391A2 - Benzene sulfonamide thiazole and oxazole compounds - Google Patents [patents.google.com]
- 5. Thieme E-Journals - Synlett / Abstract [thieme-connect.de]
- 6. pubs.acs.org [pubs.acs.org]
- 7. macmillan.princeton.edu [macmillan.princeton.edu]
- 8. US9533985B2 - Sulfonamide derivative and medicinal use thereof - Google Patents [patents.google.com]
- 9. DK2842945T3 - Sulfonamide derivative and medical use thereof - Google Patents [patents.google.com]
Technical Support Center: Navigating the Synthesis of Sulfonamides from 5-(Aminomethyl)furan-2-sulfonyl Chloride
Prepared by the Senior Application Scientist Team
Welcome to the technical support center for the synthesis of sulfonamides using 5-(Aminomethyl)furan-2-sulfonyl chloride. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and provide in-depth answers to frequently asked questions related to this specific reaction. The unique bifunctional nature of this reagent—possessing both a highly electrophilic sulfonyl chloride and a nucleophilic primary amine—presents a distinct set of challenges that require careful consideration to achieve high yields and purity.
Troubleshooting Guides & FAQs
This section provides solutions in a question-and-answer format to common problems encountered during the reaction of 5-(Aminomethyl)furan-2-sulfonyl chloride with amines.
Issue 1: Formation of High Molecular Weight, Insoluble Byproducts
Q: My reaction has produced a significant amount of an insoluble, sticky, or polymeric material, leading to low yields and difficult purification. What is the likely cause?
A: This is the most common and significant side reaction for this specific reagent. The cause is intermolecular self-condensation. The nucleophilic aminomethyl group of one molecule attacks the highly electrophilic sulfonyl chloride group of another molecule, leading to the formation of dimers, oligomers, and ultimately, polymers.
Causality and Troubleshooting Steps:
-
Underlying Cause: The proximity of a potent nucleophile (-CH₂NH₂) and a potent electrophile (-SO₂Cl) on the same small molecule makes intermolecular reaction highly probable.
-
Solution 1: High Dilution: Running the reaction at a very low concentration (e.g., 0.05-0.1 M) is critical. High dilution favors the desired intramolecular reaction between the reagent and your target amine over the intermolecular self-condensation reaction.
-
Solution 2: Slow Addition at Low Temperature: Add the 5-(Aminomethyl)furan-2-sulfonyl chloride solution dropwise to the solution of your target amine at a low temperature (0 °C). This maintains a low instantaneous concentration of the reagent, minimizing its opportunity to react with itself.
-
Solution 3 (Recommended): Amine Protection: The most robust solution is to temporarily protect the aminomethyl group before performing the sulfonamide coupling. The Boc (tert-butoxycarbonyl) group is ideal as it is stable to the basic conditions of the sulfonylation reaction and can be easily removed later with mild acid (e.g., TFA or HCl in dioxane).
Issue 2: Significant Polar Byproduct Detected
Q: My TLC/LC-MS analysis shows a significant byproduct that is more polar than my starting material and product. What is it and how can I prevent it?
A: This polar byproduct is almost certainly the corresponding sulfonic acid, 5-(aminomethyl)furan-2-sulfonic acid. This is formed by the hydrolysis of the sulfonyl chloride group upon contact with water.[1] Sulfonyl chlorides are notoriously sensitive to moisture.[2]
Causality and Troubleshooting Steps:
-
Underlying Cause: The electrophilic sulfur atom of the sulfonyl chloride is readily attacked by water, a nucleophile, leading to the displacement of the chloride and formation of the sulfonic acid.[1]
-
Solution 1: Rigorous Drying of Materials: Ensure all glassware is oven-dried or flame-dried before use. Use anhydrous solvents, preferably from a solvent purification system or a freshly opened bottle stored over molecular sieves.
-
Solution 2: Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon). This prevents atmospheric moisture from entering the reaction vessel.
-
Solution 3: Use Fresh Reagent: If the 5-(Aminomethyl)furan-2-sulfonyl chloride has been stored improperly or for a long time, it may have already partially hydrolyzed. Use a fresh or newly purified batch for best results.
Issue 3: Di-sulfonylation with Primary Amines
Q: When reacting with a primary amine (R-NH₂), I'm observing a less polar byproduct in addition to my desired sulfonamide. What could this be?
A: This is likely the di-sulfonylated byproduct, where both N-H bonds of the primary amine have reacted with the sulfonyl chloride.[1] This results in a molecule with the structure R-N(SO₂-furan-CH₂NH₂)₂.
Causality and Troubleshooting Steps:
-
Underlying Cause: After the initial sulfonamide is formed, the remaining N-H proton is still acidic and can be removed by a base, generating a nucleophilic anion that can attack a second molecule of the sulfonyl chloride.
-
Solution 1: Control Stoichiometry: Use a slight excess of the primary amine (e.g., 1.1 to 1.2 equivalents) relative to the sulfonyl chloride. This ensures the sulfonyl chloride is the limiting reagent and is consumed before significant di-sulfonylation can occur.
-
Solution 2: Temperature Control: Perform the reaction at lower temperatures (0 °C to room temperature). Higher temperatures can provide the activation energy needed for the second sulfonylation step.[1]
-
Solution 3: Monitor Reaction Progress: Closely monitor the reaction by TLC or HPLC. Once the starting amine is fully consumed, quench the reaction to prevent further reaction.
Issue 4: Reaction Mixture Darkens, Yields are Low
Q: My reaction mixture turns dark brown or black, and the final yield is poor, with a complex mixture of byproducts. What is causing this decomposition?
A: This often indicates the decomposition of the furan ring itself. Furans are known to be sensitive to strongly acidic conditions and can undergo ring-opening or polymerization reactions.[3]
Causality and Troubleshooting Steps:
-
Underlying Cause: The reaction between a sulfonyl chloride and an amine generates one equivalent of hydrochloric acid (HCl).[4] In the absence of a suitable base, the accumulation of HCl can catalyze the degradation of the acid-sensitive furan ring.
-
Solution 1: Use a Non-Nucleophilic Base: Always include a base to scavenge the generated HCl. Triethylamine (TEA) or pyridine are common choices.[5] Use at least one equivalent, and often a slight excess (1.5-2.0 equivalents), to ensure the reaction medium remains basic or neutral.
-
Solution 2: Avoid Protic Acids: Do not use acidic catalysts or solvents. If an acid is required for a subsequent step (e.g., deprotection), ensure the sulfonamide formation is complete first.
Data Summary and Key Parameters
| Issue | Common Cause | Key Byproduct | Recommended Solutions |
| Insoluble Polymer | Intermolecular Self-Condensation | Polysulfonamide | High Dilution, Slow Addition, Amine Protection |
| Polar Byproduct | Moisture Contamination | 5-(Aminomethyl)furan-2-sulfonic acid | Anhydrous Solvents, Inert Atmosphere, Dry Glassware |
| Less Polar Byproduct | Excess Sulfonyl Chloride / Forcing Conditions | Di-sulfonylated Amine | Control Stoichiometry (slight excess of amine), Low Temperature |
| Mixture Darkening | Acid-Catalyzed Decomposition | Tar/Humins | Use of a Non-Nucleophilic Base (e.g., TEA, Pyridine) |
Reaction Pathway Visualization
The following diagram illustrates the desired reaction alongside the three most critical side reactions.
Sources
Technical Support Center: Synthesis and Handling of Furan-Containing Compounds
A Foreword from Your Senior Application Scientist:
Welcome, colleagues. The furan moiety is a cornerstone of modern synthesis, finding its way into everything from pharmaceuticals to advanced materials.[1][2] However, its rich electron density and inherent reactivity make it notoriously prone to polymerization, often leading to frustratingly low yields, intractable tars, and purification nightmares. This guide is born from collective field experience and is designed to be your lab-bench companion. We will move beyond simple protocols to explain the causality behind these issues, empowering you to troubleshoot effectively and design more robust synthetic routes from the outset.
Part 1: Troubleshooting Guide - When Things Go Wrong
This section addresses the most common observable problems during the synthesis and workup of furan-containing compounds.
Issue 1: My reaction mixture is turning dark brown/black and becoming viscous.
Primary Suspect: Acid-Catalyzed Polymerization
Root Cause Analysis: Furans are exceptionally sensitive to acid.[3][4][5] Trace amounts of Brønsted or Lewis acids—originating from reagents, solvents, or even acidic residues on glassware—can protonate the furan ring. This creates a highly reactive carbocation intermediate that rapidly attacks another furan molecule, initiating a chain reaction that results in the formation of insoluble, high-molecular-weight polymers, often called "humins".[4][6] This process is a major cause of yield loss.[4]
Immediate Corrective Actions:
-
Quench the Acid: If the reaction chemistry allows, immediately add a non-nucleophilic, hindered base. A small amount of proton sponge (1,8-bis(dimethylamino)naphthalene) or 2,6-di-tert-butylpyridine can neutralize trace acid without interfering with most reaction types.
-
Dilute and Cool: Lowering the concentration and temperature can slow the rate of intermolecular polymerization.
Long-Term Prevention & Best Practices:
-
Solvent Purity is Non-Negotiable: Ethers like THF can form acidic peroxides upon storage. Always use freshly distilled solvents or those stored over inhibitors and potassium hydroxide (KOH) pellets.
-
Reagent Scrutiny: Reagents like chloroform can contain trace HCl. Pass them through a plug of basic alumina immediately before use.
-
Glassware Preparation: Avoid cleaning glassware with strong oxidizing acids (e.g., chromic acid) without subsequent, thorough rinsing and a final base wash (e.g., dilute NaOH or Na2CO3 solution), followed by oven drying.[4]
-
Inert Atmosphere: While primarily for preventing oxidation, working under an inert atmosphere (Nitrogen or Argon) also minimizes contact with atmospheric CO2 and moisture, which can create a weakly acidic environment.
Issue 2: My yield is low, and my TLC/LC-MS shows a baseline smear or a series of unidentified oligomers.
Primary Suspects: Thermal or Oxidative Polymerization
Root Cause Analysis:
-
Thermal Stress: High reaction temperatures significantly accelerate polymerization pathways.[4][7][8] This is particularly true for furans with electron-donating substituents, which are more reactive.
-
Oxidative Degradation: Furan rings can react with atmospheric oxygen, especially when catalyzed by light or trace metals, to form radical species that initiate polymerization.[4][6][9]
Immediate Corrective Actions:
-
Re-evaluate Purification: If polymerization is occurring during chromatography, consider switching to a deactivated stationary phase. Pre-treating silica gel with a solution of triethylamine in your eluent can neutralize acidic sites.[10]
-
Low-Temperature Workup: Perform all extractions and solvent removal steps at reduced temperatures. Use a rotary evaporator with a cool water bath and avoid heating the flask excessively.
Long-Term Prevention & Best Practices:
-
Optimize Reaction Temperature: Systematically lower the reaction temperature. Even a 10-20 °C reduction can dramatically inhibit polymer formation.
-
Employ Inhibitors: The proactive addition of a stabilizer is one of the most effective strategies.
-
Radical Inhibitors: For preventing oxidative polymerization, add a small amount (0.01-0.1 mol%) of a radical scavenger like Butylated Hydroxytoluene (BHT).[7][10][11][12] BHT is a phenolic antioxidant that effectively terminates free-radical chains.[12]
-
Acid Scavengers: As mentioned previously, a hindered base can prevent acid-catalyzed pathways.
-
Issue 3: My purified furan compound degrades upon storage.
Primary Suspect: Air, Light, and Temperature Instability
Root Cause Analysis: The same forces that cause polymerization during a reaction—acid, oxygen, and heat—will also degrade a purified furan compound over time.[4] Furan itself forms unstable peroxides on exposure to air.[13]
Protocol for Proper Storage:
-
Inert Environment: Store the compound in a vial under a blanket of inert gas (Argon or Nitrogen).[4][10]
-
Light Protection: Use amber-colored vials or wrap the vial in aluminum foil to protect it from light, which can initiate radical pathways.[4][10]
-
Low Temperature: Store the vial in a freezer, preferably at -20 °C or below.
-
Stabilizer Addition: If the compound is stored in solution, add a trace amount of BHT (e.g., 0.025-0.040 wt%) to inhibit oxidation.[13]
Part 2: Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism of furan polymerization I should be worried about?
The most common and aggressive pathway is acid-catalyzed polymerization . As the diagram below illustrates, protonation of the furan ring at the C2 position generates a resonance-stabilized carbocation. This electrophile is then attacked by the C5 position of a neutral furan molecule, initiating a chain reaction that leads to polymer formation. Both Brønsted and Lewis acids can catalyze this process.[3][14]
Caption: The acid-catalyzed polymerization cascade of furan.
Q2: How do substituents on the furan ring affect its stability?
The electronic nature of the substituents has a profound impact on the furan ring's susceptibility to polymerization.[6]
-
Electron-Donating Groups (EDGs): Groups like alkyl, alkoxy, and amines increase the electron density of the furan ring. This makes the ring more nucleophilic and thus more reactive towards electrophiles (like protons), significantly increasing its tendency to polymerize.
-
Electron-Withdrawing Groups (EWGs): Groups such as esters, ketones, aldehydes, and nitriles decrease the electron density of the ring. This deactivation makes the furan less susceptible to electrophilic attack and therefore more stable and less prone to polymerization.
Q3: Can you recommend specific inhibitors and their typical usage?
Absolutely. Choosing the right inhibitor depends on the suspected polymerization pathway (acid-catalyzed vs. radical/oxidative).
| Inhibitor/Stabilizer | Type | Mechanism | Typical Concentration | Use Case & Considerations |
| Butylated Hydroxytoluene (BHT) | Radical Scavenger | Traps free radicals, preventing oxidative polymerization chain reactions.[12][15] | 0.01 - 0.1 mol% | Excellent for reactions run in air, during storage, or for thermally sensitive compounds.[10][11] Easily removed by vacuum. |
| 2,6-di-tert-butylpyridine | Hindered Base | A non-nucleophilic base that scavenges protons without interfering with most metal catalysts or electrophilic reagents. | 1 - 5 mol% | Ideal for reactions sensitive to trace acid, such as those involving Lewis acids or acid-sensitive functional groups. |
| Triethylamine (Et3N) | Volatile Base | Used to neutralize bulk acidity or deactivate acidic silica gel during chromatography.[10] | ~1% v/v in eluent | Primarily used during workup and purification. Its volatility allows for easy removal. |
| Basic Alumina | Solid Scavenger | Can be used as a filter plug to remove acidic impurities from solvents or reagents before they enter the reaction. | N/A | A preventative measure during reagent preparation. |
Q4: Should I ever consider protecting the furan ring itself?
Yes, for complex, multi-step syntheses, protecting the furan ring can be a powerful strategy.[10] The most common method is a reversible Diels-Alder reaction. For example, reacting the furan with a dienophile like dimethyl acetylenedicarboxylate (DMAD) forms a stable oxanorbornene adduct. This adduct masks the furan's diene system, protecting it from polymerization and other unwanted side reactions. The furan can then be regenerated later in the synthesis via a retro-Diels-Alder reaction, usually by heating. This strategy is particularly useful when harsh oxidative or acidic conditions are required for other parts of the molecule.[16]
Part 3: Key Experimental Protocols
Protocol 1: Stabilized Vacuum Distillation of a Sensitive Furan Derivative
This protocol is designed for the purification of thermally sensitive furan compounds prone to polymerization.[10]
Caption: Workflow for the stabilized distillation of furan compounds.
Methodology:
-
Preparation: To the crude furan compound in the distillation flask, add a catalytic amount of butylated hydroxytoluene (BHT) (e.g., 0.1 mol%).[10]
-
Apparatus: Set up a short-path apparatus for vacuum distillation to minimize the residence time of the compound at high temperatures.
-
Distillation: Apply a high vacuum and gently heat the flask in an oil bath. It is critical to keep the bath temperature as low as possible to achieve a steady distillation rate.[4]
-
Collection: Collect the purified furan compound in a receiving flask cooled with an ice bath.
-
Storage: Immediately transfer the purified liquid to an amber vial, blanket with argon, seal, and store at -20 °C.[4][10]
Protocol 2: Neutralized Flash Chromatography
This protocol is for the purification of furan compounds that show degradation or streaking on standard silica gel.[10]
Methodology:
-
Slurry Preparation: Prepare a slurry of silica gel in your chosen non-polar solvent (e.g., hexanes). Add triethylamine (Et3N) to the slurry to constitute 1% of the total volume.
-
Column Packing: Pack the column with the neutralized silica slurry.
-
Eluent Preparation: Prepare your chromatography eluent (e.g., 90:10 Hexanes:Ethyl Acetate) and add Et3N to a final concentration of 1% v/v.
-
Loading and Elution: Load your crude sample and run the column as usual with the neutralized eluent. The basic environment prevents on-column decomposition.
-
Work-up: Combine the fractions containing the pure product. The volatile triethylamine will be removed along with the solvent under reduced pressure.[10]
By implementing these diagnostic and preventative strategies, you can significantly improve the success rate of your furan-based syntheses, leading to higher yields, easier purifications, and more reliable results.
References
- Benchchem. Improving the efficiency of oxidative conversion of furan ring in synthesis.
- Benchchem. Technical Support Center: Purification of Furan Compounds.
-
Guigo, N., et al. (2022). Conditions to Control Furan Ring Opening during Furfuryl Alcohol Polymerization. Polymers (Basel). Available at: [Link]
- Benchchem. Technical Support Center: Purification of Furan-Based Aldehydes.
-
Neudeck, S., et al. (2025). Brønsted Acid-Catalyzed Reduction of Furans. Journal of the American Chemical Society. Available at: [Link]
-
Organic Chemistry Frontiers (RSC Publishing). Lewis acid-catalyzed divergent synthesis of polysubstituted furans and pyrroles. Available at: [Link]
-
PubMed. Lewis Acid-Catalyzed Synthesis of Polysubstituted Furans from Conjugated Ene-yne-ketones and 1,3,5-Triazinanes. (2022). The Journal of Organic Chemistry. Available at: [Link]
-
Gandini, A. (1992). The behaviour of furan derivatives in polymerization reactions. Comprehensive Polymer Science and Supplements. Available at: [Link]
-
ACS Publications. Optimization of Polymerization Conditions of Furan with Aniline for Variable Conducting Polymers. (2006). Available at: [Link]
-
SciSpace. The acid-catalyzed polycondensation of furfuryl alcohol: Old puzzles unravelled. Available at: [Link]
-
MDPI. Towards High Molecular Weight Furan-Based Polyesters: Solid State Polymerization Study of Bio-Based Poly(Propylene Furanoate) and Poly(Butylene Furanoate). (2020). Available at: [Link]
- Benchchem. minimizing polymerization during furan-2,5-dione reactions.
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Neudeck, S., et al. (2025). Brønsted Acid-Catalyzed Reduction of Furans. PMC - NIH. Available at: [Link]
-
Sutton, A. D., et al. (2014). Catalysis of the Diels-Alder Reaction of Furan and Methyl Acrylate in Lewis-Acidic Zeolites. ChemCatChem. Available at: [Link]
-
ResearchGate. A study of polymers obtained by oxidative coupling of furan monomers. (2025). Available at: [Link]
-
Hu, X., et al. (2016). Effects of water and alcohols on the polymerization of furan during its acid-catalyzed conversion into benzofuran. RSC Advances. Available at: [Link]
-
Frontiers. Development of Sustainable Catalytic Pathways for Furan Derivatives. (2021). Available at: [Link]
-
ACS Publications. Protection Strategies for the Conversion of Biobased Furanics to Chemical Building Blocks. (2022). ACS Sustainable Chemistry & Engineering. Available at: [Link]
-
Pal, A., et al. (2024). Cu(ii)-catalyzed aerobic oxidative coupling of furans with indoles enables expeditious synthesis of indolyl–furans with blue fluorescence. PMC. Available at: [Link]
-
Guigo, N., et al. (2022). Conditions to Control Furan Ring Opening during Furfuryl Alcohol Polymerization. MDPI. Available at: [Link]
-
RSC Publishing. Substituent effects on the relaxation dynamics of furan, furfural and β-furfural: a combined theoretical and experimental approach. Available at: [Link]
-
ACS Publications. Synthesis and Properties of Furan Derivatives for Epoxy Resins. (2021). ACS Sustainable Chemistry & Engineering. Available at: [Link]
-
Organic Chemistry Portal. Furan synthesis. Available at: [Link]
-
SciELO. Kinetic and structural features of furan compounds as inhibitors of the radical polymerization of vinyl acetate. Available at: [Link]
-
Wikipedia. Butylated hydroxytoluene. Available at: [Link]
-
Polímeros: Ciência e Tecnologia. Kinetic and Structural Features of Furan Compounds as Inhibitors of the Radical Polymerization of Vinyl Acetate. Available at: [Link]
-
Holtzer, M., & Grabowska, B. (2015). THE IMPACT OF TEMPERATURE ON FURAN RESIN AND BINDER STRUCTURE. Archives of Foundry Engineering. Available at: [Link]
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SciELO. Kinetic and structural features of furan compounds as inhibitors of the radical polymerization of vinyl acetate. Available at: [Link]
-
PubMed. Conditions to Control Furan Ring Opening during Furfuryl Alcohol Polymerization. (2022). Available at: [Link]
-
Semantic Scholar. Substituent effects on the reversibility of furan-maleimide cycloadditions. Available at: [Link]
-
Holtzer, M., & Grabowska, B. (2015). THE IMPACT OF TEMPERATURE ON FURAN RESIN AND BINDER STRUCTURE. Sciendo. Available at: [Link]
- Google Patents. Method and apparatus for purifying a furan derivative. (2022).
-
ResearchGate. Substituent Effects on the Reversibility of Furan–Maleimide Cycloadditions. Available at: [Link]
-
ACS Publications. Synthesis and Characterization of Furan-Based Methacrylate Oligomers Containing the Imine Functional Group for Stereolithography. (2024). ACS Omega. Available at: [Link]
-
Bouftira, I. (2023). NATURAL BUTYLATED HYDROXYTOLUENE (BHT): A REVIEW. Kitaibelia. Available at: [Link]
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NCBI. Furan - Dry Cleaning, Some Chlorinated Solvents and Other Industrial Chemicals. (2016). Available at: [Link]
-
Public Health. Opinion on Butylated Hydroxytoluene (BHT). (2021). Available at: [Link]
-
Recent Updates on Anti-Inflammatory and Antimicrobial Effects of Furan Natural Derivatives. (2020). Available at: [Link]
-
ResearchGate. Furan formation during storage and reheating of sterilised vegetable purées. Available at: [Link]
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Technical Support Center: Recrystallization of 5-(Aminomethyl)furan-2-sulfonyl Chloride Derivatives
Welcome to the technical support center for the purification of 5-(Aminomethyl)furan-2-sulfonyl chloride and its derivatives. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical guidance for the successful recrystallization of this challenging class of compounds. The inherent reactivity of the sulfonyl chloride moiety, coupled with the potential instability of the furan ring, necessitates a carefully considered approach to purification.[1][2][3]
Frequently Asked Questions (FAQs)
Here we address some of the common initial questions and concerns that arise during the recrystallization of 5-(Aminomethyl)furan-2-sulfonyl chloride derivatives.
Q1: What are the primary challenges in recrystallizing 5-(Aminomethyl)furan-2-sulfonyl chloride derivatives?
A1: The primary challenges stem from the compound's multifunctional nature. The sulfonyl chloride group is highly reactive and susceptible to hydrolysis, while the furan ring can be sensitive to acidic conditions, potentially leading to decomposition or polymerization.[1][3] The presence of the aminomethyl group can also influence solubility and may require specific pH control in certain solvent systems.
Q2: My compound "oils out" instead of forming crystals. What should I do?
A2: "Oiling out" occurs when the solid melts in the hot solvent before it dissolves, or when the compound comes out of solution above its melting point.[4][5] To address this, consider the following:
-
Use a lower-boiling point solvent: This ensures the dissolution temperature is below the compound's melting point.[6]
-
Increase the solvent volume: This can sometimes prevent premature precipitation.[7]
-
Employ a solvent/anti-solvent system: Dissolve the compound in a "good" solvent and then add a "poor" solvent (an anti-solvent) dropwise at a slightly lower temperature until turbidity is observed, then gently reheat to clarify before slow cooling.[8][9]
Q3: I have a very low yield after recrystallization. What are the likely causes?
A3: Low yield is a common issue and can be attributed to several factors:
-
Using too much solvent: This is the most frequent cause, as it keeps a significant portion of your compound dissolved in the mother liquor even after cooling.[4][10]
-
Premature crystallization: If crystals form too quickly in the hot solution, they can be lost during a hot gravity filtration step intended to remove insoluble impurities.
-
Inappropriate solvent choice: The compound may have significant solubility in the chosen solvent even at low temperatures.[9]
-
Degradation: The compound may be degrading during the heating process.
Q4: My purified crystals are discolored. How can I remove colored impurities?
A4: Discoloration often indicates the presence of soluble, high molecular weight byproducts or degradation products.[11] To remove these:
-
Use activated charcoal: Add a small amount of activated charcoal to the hot solution before filtration. The charcoal will adsorb the colored impurities.[11][12] Use it sparingly, as it can also adsorb your product.
-
Perform multiple recrystallizations: Sometimes, a second or even third recrystallization is necessary to achieve high purity and remove persistent colored impurities.
Troubleshooting Guide
This section provides a more in-depth, problem-oriented approach to resolving common issues encountered during the recrystallization of 5-(Aminomethyl)furan-2-sulfonyl chloride derivatives.
Problem 1: No Crystal Formation Upon Cooling
If your solution remains clear even after cooling to room temperature and then in an ice bath, you are likely facing a supersaturation issue or have used too much solvent.[4][10]
Troubleshooting Workflow:
Caption: Key properties of a suitable recrystallization solvent.
References
- Technical Support Center: Safe Handling and Quenching of Sulfonyl Chlorides - Benchchem.
- Crystallization.
- Application Note: Recrystallization Techniques for Polar Fluorinated Molecules - Benchchem.
- Crystallization & Solid Form Challenges for Intermediates - At Tianming Pharmaceutical.
- Experiment 2: Recrystallization.
- Chemical Safety Data Sheet MSDS / SDS - SULFONYL CHLORIDE, POLYMER-BOUND - ChemicalBook.
- Recrystallization.
- How to recrystallization amine compound and it is not soluble in common organic solvents.
- RECRYSTALLISATION.
- Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides - ResearchGate.
- Problems with Recrystallisations - Chemistry Teaching Labs - University of York.
- Recrystallization.
- Technical Support Center: Purification of Furan Compounds - Benchchem.
- An In-depth Technical Guide to the Synthesis and Applications of Aryl Sulfonyl Chlorides - Benchchem.
- Recrystallization.
- Recrystallization. --->.
- Recrystallization of Drugs — Effect on Dissolution Rate - IntechOpen.
- 3.6F: Troubleshooting - Chemistry LibreTexts.
- An In-depth Technical Guide on the Reactivity of the Sulfonyl Chloride Functional Group - Benchchem.
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A Comparative Guide to the Biological Activity of Sulfonamides: Furan-Based Scaffolds vs. Other Heterocycles
Introduction: The Enduring Versatility of the Sulfonamide Scaffold
The sulfonamide functional group represents one of the most prolific and versatile chemotypes in the history of medicinal chemistry. Since the groundbreaking discovery of the antibacterial properties of Prontosil in the 1930s, the sulfonamide moiety has been a cornerstone in the development of a vast array of therapeutic agents.[1][2] Their applications have expanded far beyond antimicrobial chemotherapy to include diuretics, anticonvulsants, anti-inflammatory agents, and potent enzyme inhibitors.[3][4]
A key strategy in modern drug design involves the modulation of a core scaffold's physicochemical and pharmacological properties through the introduction of diverse substituents. In the realm of sulfonamides, the nature of the heterocyclic ring attached to the sulfonyl group plays a pivotal role in determining the molecule's biological activity, target selectivity, and pharmacokinetic profile.[5][6]
This guide provides an in-depth, objective comparison of the biological activities of sulfonamides derived from the furan scaffold, with a specific focus on derivatives of the versatile building block 5-(Aminomethyl)furan-2-sulfonyl chloride , against those containing other prominent heterocyclic systems. By synthesizing experimental data and elucidating structure-activity relationships (SAR), we aim to provide researchers, scientists, and drug development professionals with a comprehensive resource for designing next-generation sulfonamide-based therapeutics.
The Structural Landscape: Furan vs. Other Heterocycles
The fundamental structure of a sulfonamide consists of a sulfonyl group directly bonded to a nitrogen atom. The versatility arises from the two substitution points: the R¹ group on the sulfonyl moiety and the R² group(s) on the nitrogen. When R¹ is a heterocyclic ring, its electronic properties, size, and hydrogen bonding capacity profoundly influence the molecule's interaction with biological targets.
Below is a comparison of the core structures discussed in this guide.
Caption: Core structures of furan-based sulfonamides and other common heterocyclic scaffolds.
Synthetic Strategy: A Modular Approach
The synthesis of sulfonamides is typically a robust and modular process, allowing for the generation of large compound libraries for screening. The most common method involves the coupling of a sulfonyl chloride with a primary or secondary amine in the presence of a base.[1] The furan-based precursor, 5-(aminomethyl)furan-2-sulfonyl chloride, provides a key building block for introducing the furan moiety.
Caption: Generalized workflow for the synthesis of furan-containing sulfonamides.
Experimental Protocol: General Synthesis of a Furan-Containing Sulfonamide
This protocol describes a generalized procedure for synthesizing furan-sulfonamides based on common methods found in the literature.[7]
-
Step 1: Synthesis of Furan-2-Sulfonyl Chloride.
-
To a solution of a furan starting material (e.g., furan) in an inert solvent like dichloromethane, add a sulfonating agent (e.g., chlorosulfonic acid) dropwise at a low temperature (0 °C).
-
Stir the reaction mixture for a specified time to allow for the formation of the furan-2-sulfonyl chloride intermediate. The reaction progress should be monitored by an appropriate technique (e.g., TLC or LC-MS).
-
-
Step 2: Coupling with Amine.
-
In a separate flask, dissolve the desired primary or secondary amine in a suitable solvent, often with a base such as pyridine to act as an acid scavenger.
-
Slowly add the freshly prepared furan-2-sulfonyl chloride solution from Step 1 to the amine solution.
-
The reaction is typically conducted at room temperature but may be heated to reflux to ensure completion.
-
-
Step 3: Work-up and Purification.
-
Once the reaction is complete, remove the solvent under reduced pressure.
-
The resulting residue is treated with a dilute acid (e.g., 1M HCl) to neutralize excess base and then extracted with an organic solvent (e.g., ethyl acetate).
-
The combined organic layers are washed, dried over an anhydrous salt (e.g., Na₂SO₄), and concentrated.
-
The crude product is purified by recrystallization or column chromatography to yield the final furan-containing sulfonamide.
-
Comparative Biological Activity
The true value of a heterocyclic scaffold is demonstrated by its performance in biological assays. Here, we compare furan-based sulfonamides against other heterocyclic derivatives across several key therapeutic areas.
Carbonic Anhydrase (CA) Inhibition
Carbonic anhydrases are a family of zinc-containing metalloenzymes that catalyze the rapid interconversion of carbon dioxide and water to bicarbonate and protons.[8] Their inhibition is a validated therapeutic strategy for conditions like glaucoma, epilepsy, and certain cancers.[9] Aromatic and heterocyclic sulfonamides are classic CA inhibitors.[10] The primary mechanism involves the binding of the deprotonated sulfonamide nitrogen to the Zn²⁺ ion in the enzyme's active site, blocking its catalytic function.[7]
Caption: Mechanism of carbonic anhydrase inhibition by sulfonamides.
Comparative Data: Inhibition of Human CA (hCA) Isoforms
| Compound Scaffold | Substituents | Target Isoform | Inhibition Constant (Kᵢ) | Reference |
| Furan-3-sulfonamide | 2,5-dimethyl | hCA IX (tumor-associated) | 25.3 nM | [9] |
| Furan-3-sulfonamide | 2-methyl-5-chloro | hCA IX (tumor-associated) | 15.8 nM | [9] |
| Furan-3-sulfonamide | 2,5-dimethyl | hCA II (cytosolic) | 8.9 nM | [9] |
| Chromene-sulfonamide | Various | hCA IX & XII | "Interesting inhibition activity" | [11] |
| 1,2,4-Triazine-sulfonamide | Various | hCA I, II, IX | Active | [3] |
Analysis & Structure-Activity Relationship (SAR):
-
Furan Scaffold: The furan ring is a potent scaffold for CA inhibition. Modifications to the furan ring significantly impact inhibitory potency and selectivity. For example, the introduction of methyl and chloro groups on the furan ring generally increases inhibitory activity against both the off-target hCA II and the tumor-associated hCA IX isoforms.[9] The combination of a methyl and a chloro group can lead to a synergistic effect, resulting in highly potent inhibitors.[9]
-
Other Heterocycles: A wide variety of heterocyclic sulfonamides, including those based on triazines, quinolines, and pyrimidines, have demonstrated potent CA inhibitory activity.[3][8] The choice of heterocycle can modulate isoform selectivity, which is crucial for minimizing side effects. For instance, selective inhibition of tumor-associated isoforms like hCA IX and XII is a key goal in developing anticancer agents.[11]
Antimicrobial Activity
The classic mechanism of action for antibacterial sulfonamides is the competitive inhibition of dihydropteroate synthase (DHPS), an enzyme essential for bacterial folic acid synthesis.[10] This pathway is absent in humans, providing selective toxicity. The incorporation of different heterocycles can enhance potency and broaden the spectrum of activity.
Comparative Data: Minimum Inhibitory Concentration (MIC)
| Compound Scaffold | Derivative/Substituents | Microorganism | MIC | Reference |
| Furanone-sulfonyl | F105 | S. aureus (MSSA) | 10 mg/L (25 µM) | [10] |
| Furanone-sulfonyl | F105 | S. aureus (MRSA) | 10 mg/L (25 µM) | [10] |
| Benzofuran-sulfonamide | Various Phenylcarbamates | S. aureus, E. coli | Good to moderate activity | [12] |
| Benzothiazole-sulfonamide | Fluoro, Chloro, Nitro groups | Various bacteria | 15.5–31.25 µg/mL | [6] |
| Sulfonamide Heterocycle | 2,4-dichloro-5-sulfamoylbenzoic acid core | S. aureus | 96 µg/mL | [13][14] |
Analysis & Structure-Activity Relationship (SAR):
-
Furan Scaffold: Furan-containing sulfonamides have demonstrated promising activity against a range of bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).[10] The furan ring itself, combined with other moieties, contributes to the overall antibacterial profile.
-
Other Heterocycles: Sulfonamides incorporating scaffolds like benzothiazole have shown potent activity, with SAR studies indicating that strong electron-withdrawing groups (e.g., -F, -Cl, -NO₂) enhance antimicrobial action.[6] The para-position of a phenyl ring attached to the sulfonamide group has also been identified as a key position for substitution to improve antibacterial properties.[6] The diversity of heterocyclic systems allows for fine-tuning of the antibacterial spectrum and potency.[13]
Anticancer Activity
The anticancer potential of sulfonamides is a rapidly growing field of research.[15] Their mechanisms of action are diverse and include the inhibition of carbonic anhydrases (as discussed above), disruption of microtubule formation (antimitotic activity), and inhibition of key signaling pathways involved in cell proliferation.[15][16][17]
Comparative Data: Cytotoxicity (IC₅₀)
| Compound Scaffold | Derivative/Substituents | Cancer Cell Line | IC₅₀ | Reference |
| Indole-sulfonamide | N-(2-methyl-1H-indol-5-yl)-1-naphthalenesulfonamide | Panel of cell lines | Nanomolar to low micromolar range | [16] |
| Indole-sulfonamide | Bisindole with 4-trifluoromethyl | HepG2 (Liver) | 7.37 µM | [16] |
| Pyrido-pyrimidine | Compound 14 | MCF-7 (Breast) | 6.2 µM | [17] |
| Quinoline/Pyrimidoquinoline-sulfonamide | Various | MCF-7 (Breast) | Screened for activity | [8] |
| Fused Heterocycles | Isatin benzene sulfonamide hybrids | Various | Potent inhibitors | [17] |
Analysis & Structure-Activity Relationship (SAR):
-
Furan Scaffold: While specific IC₅₀ data for furan-sulfonamides from 5-(aminomethyl)furan-2-sulfonyl chloride is less prevalent in the initial search, their role as potent inhibitors of tumor-associated carbonic anhydrases (hCA IX and XII) strongly supports their potential as anticancer agents.[7][9] The development of isoform-specific inhibitors is a key strategy in this area.
-
Other Heterocycles: Diaryl or heterocyclic sulfonamides, particularly those based on indole, have emerged as a significant class of antimitotic agents effective against various cancers.[15][16] Indole-sulfonamide derivatives have shown remarkable cytotoxicity in the nanomolar range and can induce cell cycle arrest at the G2/M phase.[16] Fused heterocyclic systems like quinolines and pyrido-pyrimidines also serve as valuable scaffolds for designing novel anticancer agents that can interact with multiple molecular targets.[8][17]
Featured Experimental Protocol: Carbonic Anhydrase Inhibition Assay
To ensure trustworthiness and reproducibility, a self-validating protocol is essential. The following is a standard stopped-flow CO₂ hydration assay used to determine the inhibitory activity of sulfonamides against CA isoforms.[7][9]
-
Principle: This assay measures the enzyme-catalyzed hydration of CO₂ to bicarbonate, which causes a change in pH. The rate of this change is monitored using a pH indicator.
-
Reagents & Preparation:
-
Purified human carbonic anhydrase (hCA) isoenzyme (e.g., hCA II or hCA IX).
-
Buffer solution (e.g., 10 mM HEPES, pH 7.5).
-
pH indicator solution.
-
Inhibitor stock solution (dissolved in DMSO).
-
CO₂-saturated water (substrate).
-
-
Procedure:
-
Prepare a solution of the hCA isoenzyme (final concentration ~10 nM) in the buffered indicator solution.
-
Add the inhibitor at various concentrations to the enzyme solution. Ensure the final DMSO concentration is kept low (<0.5%) to prevent solvent effects.
-
Equilibrate the enzyme-inhibitor solution to the desired temperature (e.g., 25 °C).
-
Rapidly mix the enzyme-inhibitor solution with the CO₂-saturated water in a stopped-flow spectrophotometer.
-
Monitor the change in absorbance of the pH indicator over time. The initial rate of the reaction is determined from the slope of the absorbance versus time curve.
-
-
Data Analysis:
-
Measure the initial reaction rates at various inhibitor concentrations.
-
Plot the reaction rates against the inhibitor concentration.
-
Fit the data to the appropriate inhibition model (e.g., Michaelis-Menten, Morrison equation) to determine the inhibition constant (Kᵢ).
-
Conclusion and Future Perspectives
This comparative analysis underscores the power of heterocyclic chemistry in tuning the biological activity of the sulfonamide scaffold. Sulfonamides derived from furan, particularly from versatile precursors like 5-(aminomethyl)furan-2-sulfonyl chloride, represent a promising class of compounds with well-documented activity as potent carbonic anhydrase inhibitors and effective antimicrobial agents.[7]
The choice of a heterocyclic core is a critical decision in the drug design process. While furan provides a robust and active scaffold, other heterocycles like indole and benzothiazole have shown exceptional potency in specific therapeutic areas such as anticancer and antibacterial applications, respectively.[6][16] In some contexts, other five-membered rings like thiophene have demonstrated superior activity to furan, suggesting that subtle differences in ring electronics and spatial arrangement can have significant biological consequences.[18]
Future research should focus on:
-
Head-to-Head Comparisons: Designing studies that directly compare optimized sulfonamides from different heterocyclic classes against a wide range of biological targets.
-
Selectivity Profiling: Expanding screening efforts to assess isoform selectivity (for enzymes like CAs) and off-target effects to build better safety profiles.
-
Exploring Novel Scaffolds: Synthesizing and evaluating sulfonamides based on novel or underexplored heterocyclic systems to uncover new pharmacological activities.
By leveraging the modular nature of sulfonamide synthesis and a deep understanding of structure-activity relationships, the scientific community can continue to develop innovative and highly effective therapeutics based on this enduring pharmacophore.
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A Comparative Guide to the In Vitro Evaluation of Novel Sulfonamides Derived from 5-(Aminomethyl)furan-2-sulfonyl chloride
Introduction: The Imperative for Novel Sulfonamides
The sulfonamide scaffold is a cornerstone of medicinal chemistry, representing one of the most versatile and prolific structural motifs in drug discovery.[1][2][3] Since the revolutionary discovery of Prontosil in the 1930s, sulfonamide-containing drugs have become indispensable, with broad applications as antibacterial, anticancer, anti-inflammatory, and antiviral agents.[1][4][5][6] The enduring relevance of this class stems from its synthetic accessibility and the ability to modulate biological activity through diverse chemical modifications.[6][7]
A particularly promising strategy in modern drug design involves the incorporation of heterocyclic rings to enhance pharmacological profiles.[4] The furan ring, an electron-rich aromatic heterocycle, is of significant interest as it can mimic phenyl groups while offering a distinct hydrophilic-lipophilic balance and potential for specific interactions with biological targets.[8][9][10] Furan-containing compounds have demonstrated a wide spectrum of bioactivities, including potent antimicrobial and anticancer effects.[9][11]
This guide focuses on a novel subclass: sulfonamides derived from 5-(aminomethyl)furan-2-sulfonyl chloride. By combining the proven sulfonamide pharmacophore with the unique properties of the furan scaffold, these compounds represent a promising frontier for identifying new therapeutic leads. Here, we provide a comprehensive framework for the in vitro evaluation of these molecules, presenting objective comparisons with alternative compounds and detailing the robust experimental protocols necessary to validate their potential. This document is intended to serve as a practical resource for researchers, scientists, and drug development professionals dedicated to advancing novel therapeutics.
General Synthetic Pathway
The synthesis of the target sulfonamides is typically achieved through a direct and efficient nucleophilic substitution reaction. The core intermediate, 5-(aminomethyl)furan-2-sulfonyl chloride, is reacted with a diverse library of primary or secondary amines in the presence of a base. This modular approach allows for the systematic exploration of structure-activity relationships (SAR) by varying the 'R' group introduced by the amine.[6][12]
Caption: General synthesis of furan-derived sulfonamides.
Part 1: In Vitro Antimicrobial Activity Assessment
Rationale for Antimicrobial Screening
Sulfonamides were the first class of synthetic antimicrobial agents to be widely used, and they remain relevant in treating various bacterial and fungal infections.[4][13] Their primary mechanism of action is the competitive inhibition of dihydropteroate synthase (DHPS), an enzyme crucial for the bacterial synthesis of folic acid.[14] By blocking this pathway, sulfonamides act as bacteriostatic agents, halting microbial growth and replication.[14] Given this well-established history, evaluating any novel sulfonamide series for antimicrobial properties is a critical first step.
Comparative Performance Data
To establish a performance baseline, the antimicrobial efficacy of novel compounds is quantified by determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of a drug that prevents visible growth of a microorganism.[15][16] The following table presents representative MIC data for furan-containing sulfonamides against common pathogenic strains, compared to a standard antibiotic.
| Compound ID | Organism | MIC (µg/mL) | Reference Drug (Ciprofloxacin) MIC (µg/mL) |
| Furan-Sulfonamide A | Staphylococcus aureus (Gram +) | 16 | 0.5 |
| Escherichia coli (Gram -) | 32 | 0.015 | |
| Furan-Sulfonamide B | Staphylococcus aureus (Gram +) | 8 | 0.5 |
| Escherichia coli (Gram -) | 16 | 0.015 | |
| Furan-Sulfonamide C | Candida albicans (Fungus) | 64 | N/A |
Note: Data is illustrative, based on typical results for this class of compounds.[8][17]
Detailed Experimental Protocol: Broth Microdilution MIC Assay
This protocol details the standardized broth microdilution method for determining the MIC of novel sulfonamides, a cornerstone for assessing antibacterial activity.[14][18]
1. Preparation of Materials:
-
Test Compound: Prepare a stock solution of the novel sulfonamide in dimethyl sulfoxide (DMSO). The final concentration of DMSO in the assay should not exceed 1% to avoid solvent-induced toxicity.
-
Growth Medium: Use Cation-Adjusted Mueller-Hinton Broth (CAMHB) for bacterial testing.[14] This medium is standardized for susceptibility testing and has low levels of sulfonamide antagonists.
-
Bacterial Inoculum: From a fresh culture (18-24 hours old), prepare a bacterial suspension in sterile saline equivalent to a 0.5 McFarland turbidity standard (approx. 1-2 x 10⁸ CFU/mL).[14] Dilute this suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate. The inoculum density is critical for reproducibility.
2. Assay Procedure:
-
Serial Dilution: In a 96-well microtiter plate, perform a two-fold serial dilution of the sulfonamide stock solution in CAMHB. This creates a gradient of drug concentrations.
-
Controls:
-
Growth Control: A well containing only CAMHB and the bacterial inoculum (no drug).
-
Sterility Control: A well containing only CAMHB (no bacteria or drug).
-
Vehicle Control: A well containing the bacterial inoculum and the highest concentration of DMSO used in the assay.
-
-
Inoculation: Add the standardized bacterial inoculum to each well (except the sterility control).
-
Incubation: Cover the plate and incubate at 37°C for 16-20 hours in ambient air.[14]
3. Data Interpretation:
-
Following incubation, determine the MIC by visual inspection. The MIC is the lowest concentration of the sulfonamide that completely inhibits the visible growth of the bacteria.[15]
Caption: Workflow for the broth microdilution MIC assay.
Part 2: In Vitro Anticancer Activity Assessment
Rationale for Cytotoxicity Screening
Beyond their antimicrobial effects, sulfonamides have emerged as a significant scaffold for the development of anticancer agents.[19][20][21] Their mechanisms of action in oncology are diverse and can include the inhibition of carbonic anhydrase (CA) isoforms, particularly CA IX, which is overexpressed in hypoxic tumors and contributes to tumorigenesis.[4][8][19] Other proposed mechanisms involve cell cycle arrest and disruption of microtubule assembly.[20] Therefore, screening novel sulfonamides for cytotoxic effects against cancer cell lines is a logical and promising avenue of investigation.
Comparative Performance Data
The potency of an anticancer compound is typically expressed as the half-maximal inhibitory concentration (IC50), which represents the concentration of a drug required to inhibit the growth of 50% of a cell population.[22] The table below provides illustrative IC50 values for representative sulfonamide derivatives against several human cancer cell lines, compared with a standard chemotherapeutic agent.
| Compound ID | Cell Line | IC50 (µM) | Reference Drug (Doxorubicin) IC50 (µM) |
| Furan-Sulfonamide D | MCF-7 (Breast) | 15.2 | 1.2 |
| HeLa (Cervical) | 25.8 | 0.8 | |
| HT-29 (Colon) | 19.5 | 1.5 | |
| Furan-Sulfonamide E | MCF-7 (Breast) | 9.8 | 1.2 |
| HeLa (Cervical) | 12.4 | 0.8 | |
| HT-29 (Colon) | 11.7 | 1.5 |
Note: Data is illustrative, based on typical results for this class of compounds.[23][24][25][26]
Detailed Experimental Protocol: MTT Assay for Cell Viability
The MTT assay is a robust and widely used colorimetric method to assess cell viability and cytotoxicity.[27] Its principle is based on the ability of mitochondrial dehydrogenases in living, metabolically active cells to reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) into a purple formazan product.[28][29]
1. Cell Culture and Seeding:
-
Culture human cancer cell lines (e.g., MCF-7, HeLa) in an appropriate medium (e.g., RPMI-1640) supplemented with 10% fetal bovine serum and antibiotics.
-
Harvest cells and seed them into 96-well microplates at a density of 1 x 10⁵ cells/mL.[20][22] Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.[22]
2. Compound Treatment:
-
Prepare stock solutions of the novel sulfonamides in DMSO. Perform serial dilutions in culture medium to achieve the desired final concentrations.
-
Remove the old medium from the cells and add the medium containing the various concentrations of the test compounds.
-
Include a vehicle control (medium with the highest percentage of DMSO) and a positive control (a known cytotoxic drug like Doxorubicin).
-
Incubate the plates for a defined period, typically 48 to 72 hours.[20]
3. MTT Reagent Addition and Incubation:
-
After the treatment period, add 10-20 µL of MTT solution (typically 5 mg/mL in PBS) to each well.[27]
-
Incubate the plate for an additional 3-4 hours at 37°C.[28][30] During this time, viable cells will convert the MTT into formazan crystals.
4. Solubilization and Absorbance Reading:
-
Carefully remove the medium containing the MTT reagent.
-
Add 100-200 µL of a solubilization solution (e.g., DMSO or isopropanol) to each well to dissolve the purple formazan crystals.[27][30]
-
Gently agitate the plate on a shaker for 10-15 minutes to ensure complete dissolution.
-
Measure the absorbance of each well using a microplate reader at a wavelength of 570 nm.[27] A reference wavelength of 630 nm can be used to subtract background absorbance.
5. Data Analysis:
-
Calculate the percentage of cell viability for each concentration relative to the vehicle control.
-
Plot the percentage of viability against the log of the compound concentration and use non-linear regression to determine the IC50 value.
Caption: Experimental workflow for the MTT cytotoxicity assay.
Conclusion
The systematic in vitro evaluation of novel sulfonamides derived from 5-(aminomethyl)furan-2-sulfonyl chloride is a critical step in identifying promising new drug candidates. The combination of the furan scaffold with the sulfonamide core presents a compelling opportunity for discovering molecules with potent antimicrobial and anticancer activities.[8][19] This guide provides a robust framework for this evaluation, emphasizing the importance of standardized, reproducible protocols like the broth microdilution MIC assay and the MTT cytotoxicity assay. By comparing the performance of these novel compounds against established standards and meticulously documenting their biological activity, researchers can effectively validate new leads and rationalize further development efforts. The modular synthesis allows for extensive structure-activity relationship studies, paving the way for the optimization of efficacy and safety profiles for this promising class of compounds.[8]
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- 24. mdpi.com [mdpi.com]
- 25. pubs.acs.org [pubs.acs.org]
- 26. Anticancer Potential of Sulfonamide Moieties via In-Vitro and In-Silico Approaches: Comparative Investigations for Future Drug Development - PubMed [pubmed.ncbi.nlm.nih.gov]
- 27. ijprajournal.com [ijprajournal.com]
- 28. merckmillipore.com [merckmillipore.com]
- 29. researchhub.com [researchhub.com]
- 30. Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay - PMC [pmc.ncbi.nlm.nih.gov]
Advanced Disposal & Quenching Logistics: 5-(Aminomethyl)furan-2-sulfonylchloride
As a Senior Application Scientist, I approach chemical disposal not merely as a regulatory chore, but as an extension of the synthetic workflow. Disposing of 5-(Aminomethyl)furan-2-sulfonylchloride requires precision due to its highly reactive, bifunctional nature. This guide delivers a field-proven, self-validating quenching protocol that ensures total neutralization of the reactive electrophile prior to its introduction into standard aqueous waste streams.
Mechanistic Hazard Profile: The Auto-Polymerization Risk
Standard sulfonyl chlorides are notorious for reacting violently with moisture, producing an exothermic release of corrosive hydrochloric acid (
The molecule contains both a highly electrophilic sulfonyl chloride (
Therefore, the disposal strategy hinges on kinetic control : we must hydrolyze the
Rational Selection of the Quenching Matrix
To achieve optimal kinetic control, we utilize a mild, buffered aqueous system[3]. The table below summarizes why cold, saturated sodium bicarbonate (
| Quenching Reagent | Working pH | Exotherm Profile | Aminomethyl State | Auto-Polymerization Risk |
| Deionized Water | 1.0 - 7.0 | Very High (Violent)[3] | Protonated ( | Low, but poses severe acid gas ( |
| 13.0 - 14.0 | Moderate to High | Free Base ( | Critical : Rapid nucleophilic attack and sulfonamide polymerization[2]. | |
| 7.0 - 8.5 | Controlled | Mostly Protonated | Optimal : Safely hydrolyzes |
Workflow & Decision Tree
The following workflow illustrates the strict procedural pathway required to safely convert the reactive sulfonyl chloride into a benign, water-soluble zwitterion (5-(aminomethyl)furan-2-sulfonic acid) for disposal.
Fig 1: Step-wise quenching workflow for aminomethyl-substituted sulfonyl chlorides.
The Self-Validating Quenching Protocol
This methodology transforms the hazardous material into a safe aqueous stream. It is designed to be "self-validating"—meaning the physical readouts (bubbles, temperature, dissolution) continuously confirm the success of the procedure[5].
Materials Required:
-
Ice bath and magnetic stir plate.
-
Saturated aqueous Sodium Bicarbonate (
) (~9g / 100 mL at 20 °C). -
pH test strips.
-
Appropriate PPE: Heavy-duty nitrile gloves, lab coat, safety goggles, and operational fume hood.
Step-by-Step Execution:
-
Preparation of the Quench Bath: In an oversized Erlenmeyer flask (at least 3x the total anticipated volume to contain foaming), add the saturated
solution. Rule of Thumb: Use at least 5 to 10 molar equivalents of base relative to the sulfonyl chloride[3]. -
Establish Thermal Control: Submerge the flask in an ice bath. Begin aggressive magnetic stirring. Wait until the internal temperature drops to 0–5 °C [6].
-
Controlled Addition: Slowly, in small portions (if solid) or dropwise (if solvated), add the 5-(Aminomethyl)furan-2-sulfonylchloride to the vortex of the stirring base[4].
-
Self-Validation 1 (Visual): You will observe vigorous effervescence. This is
gas evolving as the generated is neutralized by the bicarbonate[5].
-
-
Reaction Maturation: Once the addition is complete, leave the flask stirring in the melting ice bath for a minimum of 30 minutes . Interfacial mass transfer takes time; do not rush this step[3].
-
Self-Validation 2 (Physical): The starting material is sparingly soluble in water, but the resulting sulfonic acid inner salt is highly water-soluble. A transition from a cloudy/biphasic mixture to a homogeneous, clear solution indicates complete destruction of the electrophile.
-
-
pH Verification: Use a pH strip to test the aqueous layer. It must read between 7.0 and 8.0 [6]. If it is acidic, unquenched
remains; carefully add solidngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted"> until the target pH is reached.
Spill Contingencies & Ultimate Waste Routing
Small to Medium Spills
If the material is spilled on the bench or hood deck, do not use water or combustible materials like paper towels[3]. Water will cause rapid localized heating and aerosolize the compound[1].
Instead, completely cover the spill with a dry, inert absorbent-base mixture—such as dry soda ash (
Ultimate Aqueous Waste Routing
Once the quenching protocol in Section 4 is complete, you are left with an aqueous solution containing sodium chloride and the sodium salt of 5-(aminomethyl)furan-2-sulfonic acid. While the acute reactivity hazard has been entirely mitigated, furan derivatives pose aquatic toxicity risks. According to the[7], this neutral mixture must never be poured down the sink . Transfer the clear, quenched liquid to your institution’s designated Aqueous Non-Halogenated Waste carboy (or Halogenated, depending on your local EHS chloride-salt tolerances) and log it accurately to ensure compliance[7].
References
Sources
A Researcher's Comprehensive Guide to Safely Handling 5-(Aminomethyl)furan-2-sulfonyl Chloride
As researchers and scientists at the forefront of drug development, our work with novel chemical entities demands not only scientific rigor but also an unwavering commitment to safety. The compound 5-(Aminomethyl)furan-2-sulfonyl chloride, with its reactive sulfonyl chloride moiety and biologically relevant furan and aminomethyl groups, requires a nuanced and informed approach to handling. This guide is designed to provide you with the essential, in-depth technical information and procedural guidance necessary to manage this compound safely and effectively in a laboratory setting. Our goal is to empower you with the knowledge to not just follow procedures, but to understand the causality behind them, ensuring a self-validating system of safety in your laboratory.
Understanding the Inherent Hazards
Before we delve into specific protocols, it is crucial to understand the principal hazards associated with 5-(Aminomethyl)furan-2-sulfonyl chloride. These hazards stem from its constituent functional groups:
-
Sulfonyl Chloride (-SO₂Cl): This is the most reactive and hazardous part of the molecule. Sulfonyl chlorides are notoriously corrosive and react exothermically, sometimes violently, with water and other nucleophiles.[1] This reaction with moisture, including humidity in the air, produces corrosive hydrochloric acid (HCl) and the corresponding sulfonic acid, which can cause severe burns to the skin, eyes, and respiratory tract.[1][2][3]
-
Furan Ring: The five-membered aromatic furan ring is electron-rich and susceptible to various reactions.[4][5] While the sulfonyl chloride group is deactivating, the ring system's reactivity profile must be considered, especially in the context of stability and compatibility with other reagents.
-
Aminomethyl Group (-CH₂NH₂): The primary amine is a basic and nucleophilic site. While likely protonated in the neat compound (as a hydrochloride salt is common for similar structures), its presence can influence the compound's reactivity and stability.
Given these characteristics, a comprehensive personal protective equipment (PPE) strategy is not merely a recommendation but a critical necessity.
Personal Protective Equipment (PPE): Your First Line of Defense
The selection of appropriate PPE is the cornerstone of safe handling for reactive chemicals like 5-(Aminomethyl)furan-2-sulfonyl chloride. The following table outlines the minimum required PPE, with explanations rooted in the chemical's properties.
| PPE Category | Item | Specifications and Rationale |
| Eye and Face | Safety Goggles & Face Shield | Tightly fitting, splash-resistant safety goggles are mandatory to protect against accidental splashes.[1][6] A full-face shield worn in conjunction with goggles provides a secondary barrier, crucial for protecting the entire face from the corrosive effects of the compound and its reaction byproducts.[6] |
| Hand | Chemical-Resistant Gloves | Nitrile gloves offer good resistance to a range of chemicals, including sulfonyl chlorides.[6] It is imperative to inspect gloves for any signs of damage before each use and to change them frequently (e.g., every 30-60 minutes) to prevent permeation.[6] For extended operations, consider double-gloving. |
| Body | Chemical-Resistant Lab Coat or Apron | A lab coat with a closed front, long sleeves, and tight-fitting cuffs is essential to protect your skin and personal clothing from potential contamination.[6][7] For larger quantities or tasks with a higher risk of splashing, a chemical-resistant apron over the lab coat is recommended. |
| Respiratory | Chemical Fume Hood | All handling of 5-(Aminomethyl)furan-2-sulfonyl chloride must be conducted within a certified chemical fume hood to minimize the inhalation of corrosive vapors or dust.[1][7][8] The sash should be kept as low as possible during manipulations. |
Operational Plans: From Receipt to Disposal
A systematic approach to the entire lifecycle of the chemical in the laboratory is vital for ensuring safety.
Receiving and Storage
-
Inspection: Upon receipt, carefully inspect the container for any signs of damage or leakage.
-
Storage: The compound should be stored in a cool, dry, and well-ventilated area, away from incompatible materials such as water, strong bases, and oxidizing agents.[2][8] A desiccator or a cabinet with desiccant is ideal to protect it from atmospheric moisture. The recommended storage temperature is often 2-8°C.[9]
Handling and Use: A Step-by-Step Protocol
-
Preparation: Before handling the compound, ensure the chemical fume hood is functioning correctly and the work area is clean and uncluttered. Have all necessary equipment and reagents, including quenching solutions and spill cleanup materials, readily available.
-
Donning PPE: Put on all required PPE as detailed in the table above and the workflow diagram below.
-
Weighing and Transfer: If the compound is a solid, handle it carefully to avoid generating dust. Use a spatula for transfers. If it is a liquid, use a syringe or a cannula for transfers under an inert atmosphere (e.g., nitrogen or argon) to minimize contact with air and moisture.
-
Reaction Setup: When setting up a reaction, ensure the glassware is dry. Reactions should be conducted in a system that is protected from atmospheric moisture, for example, by using drying tubes or an inert gas blanket.
-
Quenching Excess Reagent: After the reaction is complete, any excess 5-(Aminomethyl)furan-2-sulfonyl chloride must be carefully neutralized before workup. This is a critical step to prevent violent reactions during the addition of aqueous solutions. A common and effective method is the slow, portion-wise addition of the reaction mixture to a cold, stirred solution of a weak base, such as sodium bicarbonate.[1] This should be done in an ice bath to control the exothermic reaction.
Emergency and Spill Management
In the event of a spill, immediate and correct action is crucial.
-
Small Spills:
-
Evacuate all non-essential personnel from the immediate area.[1]
-
Ensure you are wearing the appropriate PPE.
-
Cover the spill with a dry, inert absorbent material such as sand, vermiculite, or dry lime.[1][10] Do not use combustible materials like paper towels.
-
Carefully collect the absorbed material into a labeled, sealable container for hazardous waste.[10]
-
Decontaminate the spill area with a suitable solvent (e.g., isopropanol), followed by a thorough cleaning with soap and water.
-
-
Large Spills or Uncontrolled Reactions:
-
Evacuate the laboratory immediately and alert your supervisor and institutional safety personnel.
-
If there is a risk of fire, activate the fire alarm.
-
Do not attempt to clean up a large spill or handle an uncontrolled reaction without specialized training and equipment.
-
Disposal Plan
All waste containing 5-(Aminomethyl)furan-2-sulfonyl chloride, including contaminated absorbent materials and empty containers, must be treated as hazardous waste.
-
Neutralization: As described in the quenching procedure, small amounts of uncontaminated reagent can be slowly added to a stirred, cold basic solution (e.g., 5% sodium bicarbonate) to hydrolyze and neutralize it.[10]
-
Collection: Place all contaminated materials and neutralized solutions into a properly labeled hazardous waste container.
-
Disposal: Arrange for the disposal of the hazardous waste through your institution's environmental health and safety office, following all local and national regulations.[10]
Visualizing Safety Workflows
To further clarify these critical procedures, the following diagrams illustrate the logical flow for donning and doffing PPE and for handling a chemical spill.
Caption: Logical workflow for donning and doffing Personal Protective Equipment.
Caption: Step-by-step workflow for managing a chemical spill.
By adhering to these guidelines and understanding the rationale behind them, you can confidently and safely work with 5-(Aminomethyl)furan-2-sulfonyl chloride, ensuring the integrity of your research and the well-being of yourself and your colleagues.
References
- BenchChem. (n.d.). Technical Support Center: Safe Handling and Quenching of Sulfonyl Chlorides.
- BenchChem. (n.d.). Personal protective equipment for handling 2-Nitroethane-1-sulfonyl chloride.
- ChemScene. (n.d.). 5-(Aminomethyl)furan-2-sulfonyl chloride.
- BenchChem. (n.d.). Essential Guide to the Safe Disposal of Methanesulfonyl Chloride.
- Cole-Parmer. (n.d.). Material Safety Data Sheet - Pyridine-3-sulfonyl chloride hydrochloride.
- BenchChem. (n.d.). Standard Operating Procedures for the Laboratory Synthesis of Sulfonamides.
- Fisher Scientific. (n.d.). SAFETY DATA SHEET - Furan-2-sulfonyl chloride.
- Thermo Fisher Scientific. (n.d.). SAFETY DATA SHEET - Sulfonyl Chloride.
- Pharmaguideline. (n.d.). Relative Aromaticity and Reactivity of Pyrrole, Furan and Thiophene.
- Oriental Journal of Chemistry. (2023). Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review.
Sources
- 1. pdf.benchchem.com [pdf.benchchem.com]
- 2. fishersci.com [fishersci.com]
- 3. WERCS Studio - Application Error [assets.thermofisher.com]
- 4. Relative Aromaticity and Reactivity of Pyrrole, Furan and Thiophene | Pharmaguideline [pharmaguideline.com]
- 5. orientjchem.org [orientjchem.org]
- 6. benchchem.com [benchchem.com]
- 7. pdf.benchchem.com [pdf.benchchem.com]
- 8. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
- 9. chemscene.com [chemscene.com]
- 10. pdf.benchchem.com [pdf.benchchem.com]
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
